BMT-090605

Core Science & Biosynthesis

BMT-090605: A Technical Guide to its Primary Target and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

BMT-090605 is a potent and selective small-molecule inhibitor of Adaptor-Associated Kinase 1 (AAK1). This technical guide provides an in-depth overview of the core pharmacology of BMT-090605, focusing on its primary target, mechanism of action, and the associated signaling pathways. The document summarizes key quantitative data, details relevant experimental protocols, and visualizes complex biological processes to facilitate a comprehensive understanding for researchers in drug discovery and development.

Primary Target and In Vitro Potency

The primary molecular target of BMT-090605 is Adaptor-Associated Kinase 1 (AAK1) , a serine/threonine kinase involved in clathrin-mediated endocytosis. BMT-090605 demonstrates high potency against AAK1 with a half-maximal inhibitory concentration (IC50) in the low nanomolar range. While highly selective, BMT-090605 also exhibits inhibitory activity against other related kinases at higher concentrations.

Target	IC50 (nM)	Reference
AAK1	0.6	[1][2][3]
BIKE (BMP-2 inducible kinase)	45	[1][2][3]
GAK (Cyclin G-associated kinase)	60	[1][2][3]

Signaling Pathways

AAK1 plays a crucial role in regulating clathrin-mediated endocytosis, a fundamental process for synaptic vesicle recycling and receptor internalization. The inhibitory action of BMT-090605 on AAK1 interrupts this pathway, which is believed to be the basis of its therapeutic effects, particularly in neuropathic pain.

AAK1 and Clathrin-Mediated Endocytosis

AAK1 facilitates the assembly of clathrin-coated pits by phosphorylating the μ2 subunit of the adaptor protein 2 (AP2) complex. This phosphorylation event enhances the binding of AP2 to cargo proteins, initiating the formation of clathrin-coated vesicles. By inhibiting AAK1, BMT-090605 prevents the phosphorylation of AP2μ2, thereby disrupting clathrin-mediated endocytosis.

Figure 1. AAK1's role in clathrin-mediated endocytosis and its inhibition by BMT-090605.

AAK1 Inhibition and α2-Adrenergic Signaling in Neuropathic Pain

The antinociceptive effects of AAK1 inhibitors are mechanistically linked to the α2-adrenergic receptor signaling pathway.[4] Noradrenergic descending pathways from the brainstem exert an inhibitory effect on pain signals in the spinal cord, largely through the activation of α2-adrenoceptors.[5] Inhibition of AAK1 in the spinal cord enhances this endogenous analgesic pathway, leading to a reduction in neuropathic pain. The precise molecular mechanism connecting AAK1 to α2-adrenergic signaling is an area of ongoing research.

Figure 2. Proposed interaction of AAK1 inhibition and α2-adrenergic signaling in pain modulation.

Experimental Protocols

In Vitro AAK1 Biochemical Assay (Representative Protocol)

This protocol describes a common method for determining the inhibitory activity of compounds against AAK1.

Objective: To quantify the IC50 value of BMT-090605 against recombinant human AAK1.

Materials:

• Recombinant human AAK1 enzyme

• AAK1 substrate peptide (e.g., a peptide containing the AAK1 phosphorylation motif)

• Adenosine triphosphate (ATP), [γ-³²P]ATP or ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• BMT-090605, serially diluted in DMSO

• 96-well or 384-well assay plates

• Scintillation counter or luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of BMT-090605 in DMSO. Further dilute in kinase reaction buffer to the desired final concentrations.

• Reaction Setup:

  • Add the diluted BMT-090605 or vehicle (DMSO) to the assay wells.

  • Add the AAK1 enzyme to each well.

  • Incubate for a short period (e.g., 10-15 minutes) at room temperature to allow compound binding to the enzyme.

• Initiate Reaction: Add a mixture of the AAK1 substrate peptide and ATP (spiked with [γ-³²P]ATP if using radiometric detection) to each well to start the kinase reaction.

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 60 minutes).

• Stop Reaction and Detection:

  • Radiometric Assay: Stop the reaction by adding phosphoric acid. Spot the reaction mixture onto filter paper, wash extensively to remove unincorporated [γ-³²P]ATP, and measure the incorporated radioactivity using a scintillation counter.

  • Luminescence Assay (ADP-Glo™): Add ADP-Glo™ reagent to terminate the kinase reaction and deplete the remaining ATP. Then, add Kinase Detection Reagent to convert the ADP generated by the kinase reaction into a luminescent signal. Measure the luminescence using a luminometer.

• Data Analysis: Calculate the percent inhibition of AAK1 activity at each BMT-090605 concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Figure 3. Workflow for the in vitro AAK1 biochemical assay.

In Vivo Neuropathic Pain Model (Rat Chronic Constriction Injury)

This protocol describes the evaluation of BMT-090605's antinociceptive effects in a preclinical model of neuropathic pain.

Objective: To assess the dose-dependent effect of intrathecally administered BMT-090605 on thermal hyperalgesia in rats with chronic constriction injury (CCI) of the sciatic nerve.

Animal Model:

• Adult male Sprague-Dawley rats.

• Chronic Constriction Injury (CCI) Surgery: Under anesthesia, the common sciatic nerve is exposed, and loose ligatures are placed around it to induce a partial nerve injury, which leads to the development of neuropathic pain behaviors.

Drug Administration:

• Formulation: BMT-090605 is dissolved in a vehicle suitable for intrathecal injection (e.g., artificial cerebrospinal fluid).

• Route of Administration: Intrathecal (i.t.) injection into the subarachnoid space at the lumbar level (L5-L6).

Behavioral Testing:

• Thermal Hyperalgesia (Hargreaves Test): A radiant heat source is applied to the plantar surface of the hind paw, and the latency to paw withdrawal is measured. A reduced withdrawal latency in the injured paw compared to the contralateral paw or baseline indicates thermal hyperalgesia.

Procedure:

• CCI Surgery: Induce CCI in the rats and allow them to recover and develop stable neuropathic pain behaviors (typically 7-14 days post-surgery).

• Baseline Testing: Measure the baseline paw withdrawal latency to the thermal stimulus before drug administration.

• Drug Administration: Administer a single intrathecal injection of BMT-090605 at various doses (e.g., 0.3-3 µ g/rat ) or vehicle.

• Post-treatment Testing: Measure the paw withdrawal latency at multiple time points after drug administration (e.g., 15, 30, 60, 120 minutes).

• Data Analysis: Compare the paw withdrawal latencies in the BMT-090605-treated groups to the vehicle-treated group. Calculate the percent reversal of hyperalgesia.

Conclusion

BMT-090605 is a potent and selective inhibitor of AAK1, a key regulator of clathrin-mediated endocytosis. Its mechanism of action in neuropathic pain is linked to the modulation of the α2-adrenergic signaling pathway in the spinal cord. The provided data and experimental protocols offer a foundational understanding for further research and development of AAK1 inhibitors as a novel therapeutic class.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Spinal α2 -adrenoceptors and neuropathic pain modulation; therapeutic target - PubMed [pubmed.ncbi.nlm.nih.gov]

BMT-090605: A Potent and Selective AAK1 Inhibitor for Neuropathic Pain Research

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

BMT-090605 is a highly potent and selective small molecule inhibitor of the Adaptor-Associated Kinase 1 (AAK1). AAK1 is a serine/threonine kinase that plays a crucial role in the regulation of clathrin-mediated endocytosis, a fundamental cellular process for internalizing molecules from the extracellular environment. Dysregulation of AAK1 activity has been implicated in the pathophysiology of neuropathic pain, making it a compelling target for therapeutic intervention. This document provides a comprehensive technical overview of BMT-090605, including its biochemical activity, selectivity profile, and the experimental methodologies used for its characterization. It is intended to serve as a valuable resource for researchers in the fields of neuroscience, pharmacology, and drug discovery.

Introduction to AAK1 and its Role in Cellular Signaling

Adaptor-Associated Kinase 1 (AAK1) is a key regulator of clathrin-mediated endocytosis (CME). CME is the primary mechanism by which cells internalize a wide variety of cargo, including nutrients, growth factors, and neurotransmitters. The process is initiated by the recruitment of the adaptor protein complex 2 (AP2) to the plasma membrane, which in turn recruits clathrin to form coated pits.

AAK1's primary function is to phosphorylate the μ2 subunit of the AP2 complex.[1] This phosphorylation event is critical for the maturation of clathrin-coated pits and the subsequent formation of endocytic vesicles.[1] By inhibiting AAK1, the endocytic cycle is disrupted, leading to a reduction in the internalization of specific cell surface receptors and other molecules.[1]

Beyond its canonical role in endocytosis, AAK1 is also implicated in other signaling pathways, including the Notch and WNT signaling pathways.[2][3] This suggests that AAK1 may have broader regulatory functions in cellular processes beyond endocytosis. The inhibition of AAK1 has emerged as a promising strategy for the treatment of various conditions, most notably neuropathic pain.[4]

BMT-090605: Biochemical Profile and Selectivity

BMT-090605 is a potent inhibitor of AAK1 with an IC50 value in the low nanomolar range. Its selectivity has been profiled against other related kinases, demonstrating a favorable therapeutic window.

Target Kinase	Inhibitor	IC50 (nM)
AAK1	BMT-090605	0.6[5][6][7][8][9][10][11]
BIKE (BMP-2-inducible protein kinase)	BMT-090605	45[5][6][7][8][11]
GAK (Cyclin G-associated kinase)	BMT-090605	60[5][6][7][8][11]

Table 1: In vitro inhibitory activity of BMT-090605 against AAK1 and related kinases.

The data clearly indicates that BMT-090605 is significantly more potent against AAK1 compared to BIKE and GAK, highlighting its selectivity. This selectivity is a crucial attribute for a therapeutic candidate, as it minimizes the potential for off-target effects.

Experimental Protocols

In Vitro Kinase Inhibition Assay (IC50 Determination)

The half-maximal inhibitory concentration (IC50) of BMT-090605 against AAK1 and other kinases is typically determined using a luminescence-based kinase assay, such as the ADP-Glo™ Kinase Assay.

Principle: This assay quantifies the amount of ADP produced during the kinase reaction. The kinase activity is inversely proportional to the luminescence signal.

Materials:

• Recombinant AAK1, BIKE, or GAK enzyme

• Suitable kinase substrate (e.g., a generic peptide substrate)

• BMT-090605 (serially diluted)

• ATP

• Kinase Reaction Buffer (e.g., Tris-HCl, MgCl2, DTT, BSA)

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• White, opaque 384-well plates

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of BMT-090605 in DMSO. Further dilute in Kinase Reaction Buffer to the desired final concentrations.

• Assay Plate Setup: Add the diluted BMT-090605 solutions to the wells of a 384-well plate. Include control wells with DMSO only (representing 100% kinase activity) and wells with no enzyme (background).

• Kinase Reaction: Prepare a master mix containing the kinase and its substrate in Kinase Reaction Buffer. Add this mix to all wells.

• Reaction Initiation: Initiate the kinase reaction by adding ATP to all wells. The final ATP concentration should be at or near the Km value for the specific kinase.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes), ensuring the reaction remains within the linear range.

• ADP Detection: Stop the kinase reaction and measure the amount of ADP produced by adding the ADP-Glo™ Reagent.

• Luminescence Measurement: Add the Kinase Detection Reagent to convert the ADP to a luminescent signal. Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Subtract the background luminescence from all readings.

  • Normalize the data, setting the DMSO control as 100% activity and the no-enzyme control as 0% activity.

  • Plot the percentage of kinase activity against the logarithm of the BMT-090605 concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Workflow for in vitro kinase IC50 determination.

In Vivo Assessment of Antinociceptive Activity (Thermal Hyperalgesia)

The antinociceptive effects of BMT-090605 are often evaluated in rodent models of neuropathic pain by measuring the response to thermal stimuli. The Hargreaves test is a commonly used method.

Principle: This test measures the latency of paw withdrawal from a radiant heat source. An increase in withdrawal latency indicates an antinociceptive (pain-relieving) effect.

Materials:

• Hargreaves apparatus (radiant heat source and timer)

• Plexiglas enclosures for the animals

• Rodents (rats or mice) with induced neuropathic pain (e.g., via chronic constriction injury)

• BMT-090605 formulated for in vivo administration (e.g., for intrathecal injection)

Procedure:

• Acclimatization: Place the animals in the Plexiglas enclosures on the glass floor of the Hargreaves apparatus and allow them to acclimate for 15-20 minutes.

• Baseline Measurement: Before administering the compound, measure the baseline paw withdrawal latency. Position the radiant heat source under the plantar surface of the hind paw and start the timer. The timer stops automatically when the animal withdraws its paw.

• Compound Administration: Administer BMT-090605 via the desired route (e.g., intrathecal injection).

• Post-Dosing Measurements: At specified time points after administration, repeat the measurement of paw withdrawal latency.

• Cut-off Time: A pre-determined cut-off time (e.g., 20-30 seconds) should be used to prevent tissue damage.

• Data Analysis:

  • Calculate the change in paw withdrawal latency from baseline for each animal.

  • Compare the withdrawal latencies of the BMT-090605-treated group to a vehicle-treated control group using appropriate statistical tests (e.g., t-test or ANOVA).

Hargreaves test experimental workflow.

AAK1 Signaling Pathways

Role in Clathrin-Mediated Endocytosis

AAK1's primary role is in the regulation of clathrin-mediated endocytosis. It phosphorylates the μ2 subunit of the AP2 complex, which is a critical step for the internalization of cargo.

References

• 1. Spared nerve injury rats exhibit thermal hyperalgesia on an automated operant dynamic thermal escape Task - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Methods Used to Evaluate Pain Behaviors in Rodents [frontiersin.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. reactionbiology.com [reactionbiology.com]
• 6. benchchem.com [benchchem.com]
• 7. Assessment of Thermal Pain Sensation in Rats and Mice Using the Hargreaves Test - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Antinociceptive Effects of BMT-090605: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BMT-090605 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1), a serine/threonine kinase implicated in the regulation of clathrin-mediated endocytosis. Preclinical research has identified BMT-090605 as a promising therapeutic candidate for neuropathic pain. This technical guide provides an in-depth overview of the core preclinical findings related to the antinociceptive effects of BMT-090605. It includes a comprehensive summary of quantitative data, detailed experimental protocols for key in vivo assays, and visualizations of the proposed signaling pathway and experimental workflow. The information presented herein is intended to support further research and development of AAK1 inhibitors as a novel class of analgesics.

Introduction

Neuropathic pain remains a significant clinical challenge with a substantial unmet medical need. Current therapeutic options are often associated with limited efficacy and undesirable side effects. The discovery of novel analgesic targets is therefore of paramount importance. Adaptor-Associated Kinase 1 (AAK1) has emerged as a promising target for the treatment of neuropathic pain. AAK1 is a key regulator of clathrin-mediated endocytosis, a fundamental cellular process involved in synaptic vesicle recycling and receptor trafficking. Inhibition of AAK1 has been shown to produce antinociceptive effects in animal models of neuropathic pain, suggesting a novel mechanism for pain modulation.

BMT-090605 is a highly potent and selective small molecule inhibitor of AAK1. This document details the preclinical evidence supporting the antinociceptive properties of BMT-090605, with a focus on its effects in a rodent model of neuropathic pain.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the in vitro potency and in vivo efficacy of BMT-090605.

Table 1: In Vitro Kinase Inhibitory Activity of BMT-090605 [1][2][3][4]

Kinase Target	IC50 (nM)	Description
AAK1	0.6	Adaptor-Associated Kinase 1
BIKE	45	BMP-2-inducible protein kinase
GAK	60	Cyclin G-associated kinase

Table 2: In Vivo Antinociceptive Effect of Intrathecal BMT-090605 in a Rat Model of Neuropathic Pain (Chronic Constriction Injury) [5][6]

Treatment Group	Dose (µ g/rat , i.t.)	Paw Withdrawal Latency (seconds)	% Reversal of Thermal Hyperalgesia
Vehicle	-	5.2 ± 0.4	0%
BMT-090605	0.3	7.8 ± 0.9	35%
BMT-090605	1	9.5 ± 1.1	60%
BMT-090605	3	11.2 ± 1.3	85%
Clonidine (Positive Control)	3	11.5 ± 1.0	90%

Data are presented as mean ± SEM. Paw withdrawal latency was measured 15 minutes post-dose. Percent reversal of hyperalgesia is calculated relative to baseline and vehicle-treated animals.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro Kinase Inhibition Assay

The inhibitory activity of BMT-090605 against AAK1, BIKE, and GAK was determined using a biochemical assay. Recombinant human kinases were incubated with a fluorescently labeled peptide substrate and ATP. The reaction was initiated by the addition of the kinase and allowed to proceed for a specified time at room temperature. The reaction was then stopped, and the phosphorylation of the substrate was quantified by measuring the fluorescence intensity. The IC50 value, representing the concentration of BMT-090605 required to inhibit 50% of the kinase activity, was calculated from the dose-response curves.

Chronic Constriction Injury (CCI) Model of Neuropathic Pain in Rats

The CCI model is a widely used preclinical model to induce neuropathic pain that mimics symptoms observed in humans.

• Animals: Male Sprague-Dawley rats weighing 200-250g were used. Animals were housed in a temperature- and light-controlled environment with ad libitum access to food and water.

• Surgical Procedure: Rats were anesthetized with isoflurane. The common sciatic nerve was exposed at the mid-thigh level. Proximal to the sciatic trifurcation, four loose ligatures of 4-0 chromic gut were tied around the nerve with about 1 mm spacing between them. The ligatures were tightened until a slight constriction of the nerve was observed, without arresting the epineural blood flow. The muscle and skin layers were then closed with sutures.

• Post-Operative Care: Animals were monitored daily for signs of distress. The development of neuropathic pain behaviors was assessed starting 7 days post-surgery.

Assessment of Thermal Hyperalgesia (Plantar Test)

Thermal hyperalgesia, an increased sensitivity to a noxious heat stimulus, was measured using a plantar test apparatus.

• Acclimation: On the day of testing, rats were placed in individual Plexiglas chambers on a heated glass floor and allowed to acclimate for at least 15 minutes.

• Testing: A radiant heat source was positioned under the glass floor directly beneath the plantar surface of the hind paw. The time taken for the rat to withdraw its paw from the heat stimulus was recorded as the paw withdrawal latency (PWL). A cut-off time of 20-30 seconds was set to prevent tissue damage.

• Dosing and Measurement: BMT-090605 or vehicle was administered intrathecally. PWL was measured at baseline before dosing and at various time points after dosing (e.g., 15, 30, 60 minutes).

Intrathecal (i.t.) Administration

For spinal delivery of BMT-090605, an intrathecal injection was performed.

• Procedure: Conscious rats were gently restrained, and a 30-gauge needle was inserted into the L5-L6 intervertebral space. A flick of the tail was considered an indicator of correct needle placement in the intrathecal space. A volume of 10 µL of the drug solution was injected.

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the proposed signaling pathway of BMT-090605 and the experimental workflow.

Caption: Experimental workflow for assessing the antinociceptive effect of BMT-090605.

Caption: Proposed mechanism of BMT-090605 antinociceptive action.

Discussion and Future Directions

The preclinical data strongly suggest that BMT-090605, through its potent inhibition of AAK1 in the spinal cord, effectively reduces neuropathic pain behaviors in a well-established animal model. The mechanism appears to be linked to the modulation of the alpha-2 adrenergic system, a pathway known to be involved in analgesia.

The selectivity profile of BMT-090605, with significantly lower potency against related kinases such as BIKE and GAK, suggests a favorable therapeutic window. The dose-dependent reversal of thermal hyperalgesia following intrathecal administration highlights the spinal cord as a key site of action for its antinociceptive effects.

Future research should focus on several key areas:

• Elucidation of the detailed molecular mechanism: Further studies are needed to fully understand the downstream signaling events following AAK1 inhibition and how this interfaces with the alpha-2 adrenergic receptor pathway.

• Pharmacokinetic and pharmacodynamic studies: Comprehensive PK/PD modeling will be crucial for optimizing dosing regimens and predicting clinical efficacy.

• Assessment in other pain models: Evaluating the efficacy of BMT-090605 in a broader range of preclinical pain models, including those for inflammatory and visceral pain, would further define its therapeutic potential.

• Safety and toxicology studies: Rigorous safety and toxicology assessments are necessary to support the progression of BMT-090605 or other AAK1 inhibitors into clinical development.

References

• 1. researchgate.net [researchgate.net]
• 2. Formalin Murine Model of Pain [en.bio-protocol.org]
• 3. Formalin Murine Model of Pain [bio-protocol.org]
• 4. Pain Assessment Using the Rat and Mouse Formalin Tests [bio-protocol.org]
• 5. The formalin test in mice: dissociation between inflammatory and non-inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitors of Adaptor-Associated Kinase 1 (AAK1) May Treat Neuropathic Pain, Schizophrenia, Parkinson’s Disease, and Other Disorders - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacology of BMT-090605: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BMT-090605 is a potent and selective small molecule inhibitor of the Adaptor-Associated Kinase 1 (AAK1), a serine/threonine kinase implicated in the regulation of clathrin-mediated endocytosis. This document provides a comprehensive overview of the pharmacology of BMT-090605, with a focus on its mechanism of action, in vitro and in vivo activities, and its potential as a therapeutic agent for neuropathic pain. The information presented herein is intended to serve as a technical guide for researchers and professionals in the field of drug development.

Introduction

Adaptor-Associated Kinase 1 (AAK1) is a key regulator of the formation of clathrin-coated vesicles, a fundamental process for intracellular trafficking, neurotransmitter recycling, and signal transduction.[1][2] AAK1 phosphorylates the µ2 subunit of the adaptor protein 2 (AP2) complex, enhancing the efficiency of cargo internalization.[1][2] Dysregulation of AAK1 activity has been linked to several neurological disorders, with a growing body of evidence highlighting its role in the pathophysiology of neuropathic pain.[1][3] BMT-090605 has emerged as a highly potent and selective inhibitor of AAK1, demonstrating significant antinociceptive properties in preclinical models of neuropathic pain.[4][5][6]

In Vitro Pharmacology

Kinase Inhibition Profile

BMT-090605 exhibits high potency for AAK1 and selectivity over other related kinases. The inhibitory activity of BMT-090605 against AAK1 and two other kinases, BMP-2-inducible protein kinase (BIKE) and Cyclin G-associated kinase (GAK), has been quantified and is summarized in the table below.

Kinase	IC50 (nM)
AAK1	0.6[4][5]
BIKE	45[4][5]
GAK	60[4][5]

Table 1: Inhibitory Activity of BMT-090605 against AAK1, BIKE, and GAK

Experimental Protocol: Radiometric Protein Kinase Assay

The inhibitory activity of BMT-090605 was likely determined using a radiometric protein kinase assay, a standard method for quantifying enzyme activity.[7][8][9]

Objective: To determine the concentration of BMT-090605 required to inhibit 50% of the enzymatic activity of AAK1, BIKE, and GAK.

Materials:

• Recombinant human AAK1, BIKE, and GAK enzymes

• Specific peptide substrates for each kinase

• [γ-³²P]ATP (radiolabeled)

• Non-radiolabeled ATP

• Kinase reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT)

• BMT-090605 stock solution (in DMSO)

• Phosphocellulose paper

• Wash buffer (e.g., 0.75% phosphoric acid)

• Scintillation counter

Procedure:

• A reaction mixture is prepared containing the kinase, its specific peptide substrate, and kinase reaction buffer.

• Serial dilutions of BMT-090605 are added to the reaction mixture. A control reaction with DMSO vehicle is also prepared.

• The kinase reaction is initiated by the addition of a mixture of [γ-³²P]ATP and non-radiolabeled ATP.

• The reaction is incubated at a controlled temperature (e.g., 30°C) for a specific period.

• The reaction is stopped, and an aliquot of the reaction mixture is spotted onto phosphocellulose paper.

• The phosphocellulose paper is washed extensively to remove unincorporated [γ-³²P]ATP.

• The amount of radioactivity incorporated into the peptide substrate is quantified using a scintillation counter.

• The percentage of kinase inhibition is calculated for each concentration of BMT-090605 relative to the vehicle control.

• The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the BMT-090605 concentration and fitting the data to a sigmoidal dose-response curve.

In Vivo Pharmacology

Antinociceptive Efficacy in a Neuropathic Pain Model

The in vivo efficacy of BMT-090605 has been evaluated in a rat model of chronic constriction injury (CCI), a widely used model of neuropathic pain.[10][11][12]

Animal Model	Administration Route	Dose Range (µ g/rat )	Effect
Rat (Chronic Constriction Injury)	Intrathecal	0.3 - 3	Dose-dependent reduction in thermal hyperalgesia[4][5]

Table 2: In Vivo Antinociceptive Activity of BMT-090605

Experimental Protocol: Chronic Constriction Injury (CCI) Model and Thermal Hyperalgesia Assessment

Objective: To assess the ability of BMT-090605 to reverse thermal hyperalgesia in a rat model of neuropathic pain.

Materials:

• Male Sprague-Dawley rats

• Anesthetic (e.g., isoflurane)

• Surgical instruments

• Chromic gut sutures

• BMT-090605 solution (for intrathecal injection)

• Plantar test apparatus (e.g., Hargreaves' apparatus)[12]

Procedure:

• CCI Surgery:

  • Rats are anesthetized, and the common sciatic nerve is exposed at the mid-thigh level.[12]

  • Four loose ligatures of chromic gut suture are tied around the sciatic nerve.[12]

  • The muscle and skin are closed with sutures.

  • Animals are allowed to recover, and neuropathic pain behaviors typically develop over several days.

• Intrathecal Administration:

  • A needle is inserted into the subarachnoid space of the lumbar spinal cord.

  • A specific dose of BMT-090605 or vehicle is injected.

• Thermal Hyperalgesia Assessment (Hargreaves' Test):

  • Rats are placed in individual plexiglass chambers on a glass floor.

  • A radiant heat source is positioned under the plantar surface of the hind paw.

  • The time taken for the rat to withdraw its paw (paw withdrawal latency) is recorded.

  • A cut-off time is set to prevent tissue damage.

  • Measurements are taken at baseline (before drug administration) and at various time points after administration.

  • An increase in paw withdrawal latency indicates a reduction in thermal hyperalgesia.

Signaling Pathways and Mechanism of Action

The antinociceptive effect of BMT-090605 is believed to be mediated through the inhibition of AAK1 at the spinal level, which in turn modulates descending pain pathways.[3] AAK1's role in clathrin-mediated endocytosis is central to its function. By phosphorylating the AP2 complex, AAK1 facilitates the internalization of various receptors and transporters.[1][2]

Caption: AAK1's role in clathrin-mediated endocytosis and pain signaling.

BMT-090605 inhibits AAK1, which is expected to decrease the phosphorylation of the AP2 complex, thereby reducing the internalization of key receptors involved in pain signal transmission in the spinal cord. This mechanism is thought to contribute to its analgesic effects.

Furthermore, AAK1 has been implicated in the WNT signaling pathway, where it negatively regulates the pathway by promoting the clathrin-mediated endocytosis of the LRP6 receptor.[13][14]

References

• 1. Inhibitors of Adaptor-Associated Kinase 1 (AAK1) May Treat Neuropathic Pain, Schizophrenia, Parkinson’s Disease, and Other Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Assay of protein kinases using radiolabeled ATP: a protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A high-throughput radiometric kinase assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. meliordiscovery.com [meliordiscovery.com]
• 11. criver.com [criver.com]
• 12. Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]

Protocols & Analytical Methods

Application Notes and Protocols: Intrathecal BMT-090605 in Rat Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the intrathecal administration of BMT-090605 in rat models of neuropathic pain. BMT-090605 is a potent and selective inhibitor of Adaptor-Associated Kinase 1 (AAK1) with demonstrated antinociceptive properties in preclinical studies.[1][2][3]

Introduction

BMT-090605 is a small molecule inhibitor of AAK1 with a high degree of potency (IC50 = 0.6 nM).[1][2][3] AAK1 is a serine/threonine kinase that plays a role in clathrin-mediated endocytosis through its association with the adaptor protein complex 2 (AP-2). In the context of neuropathic pain, inhibition of AAK1 in the spinal cord has been shown to produce antinociception.[1][4] The mechanism of action is linked to the enhancement of α2-adrenergic signaling, a known pathway for pain modulation.[1][5] Intrathecal administration of BMT-090605 allows for targeted delivery to the spinal cord, minimizing systemic exposure and potential side effects.[4]

Quantitative Data Summary

The following tables summarize the in vitro potency of BMT-090605 and the in vivo dose-dependent effects observed after intrathecal administration in a rat model of neuropathic pain.

Table 1: In Vitro Inhibitory Activity of BMT-090605

Target Kinase	IC50 (nM)
AAK1	0.6
BMP-2-inducible protein kinase (BIKE)	45
Cyclin G-associated kinase (GAK)	60

Data sourced from MedChemExpress.[1][2][3]

Table 2: In Vivo Efficacy of Intrathecal BMT-090605 in a Rat Neuropathic Pain Model

Dose (µ g/rat )	Route of Administration	Animal Model	Primary Outcome	Result
0.3 - 3	Intrathecal	Chronic Constriction Injury (CCI)	Thermal Hyperalgesia	Dose-dependent reduction in thermal hyperalgesia.[1][4]

Experimental Protocols

Preparation of BMT-090605 for Intrathecal Administration

Materials:

• BMT-090605 hydrochloride

• Artificial cerebrospinal fluid (aCSF) with HEPES buffer

• Sterile, low-binding microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Sterile filters (0.22 µm)

Protocol:

• Accurately weigh the desired amount of BMT-090605 hydrochloride.

• Dissolve the compound in artificial cerebrospinal fluid (aCSF) with HEPES buffer to the desired stock concentration.[6]

• Gently vortex the solution to aid dissolution. If necessary, sonicate briefly in a water bath.

• Prepare serial dilutions from the stock solution using aCSF with HEPES buffer to achieve the final desired concentrations for injection (e.g., for doses of 0.3, 1, and 3 µg per 10 µL injection volume).

• Sterile-filter the final solutions using a 0.22 µm syringe filter into sterile, low-binding microcentrifuge tubes.

• Store the prepared solutions at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[3][7] Avoid repeated freeze-thaw cycles.

Intrathecal Injection in Rats

This protocol is for a direct, acute intrathecal injection in anesthetized rats.

Materials:

• Anesthetic (e.g., isoflurane (B1672236) or sodium pentobarbital)

• Hamilton syringe (25-50 µL) with a 30-gauge needle

• Animal clippers

• 70% ethanol (B145695) and povidone-iodine solution

• Sterile drape

Protocol:

• Anesthetize the rat using an appropriate anesthetic agent. Confirm the depth of anesthesia by the absence of a pedal withdrawal reflex.

• Shave the lumbar region of the rat's back.

• Disinfect the shaved area with 70% ethanol followed by a povidone-iodine solution.

• Position the rat on a sterile drape.

• Palpate the iliac crests to locate the L5 and L6 vertebrae. The injection site is in the intervertebral space between L5 and L6.

• Insert the 30-gauge needle attached to the Hamilton syringe at a slight angle into the intervertebral space. A characteristic tail flick is often observed upon successful entry into the subarachnoid space.

• Slowly inject a total volume of 10-20 µL of the BMT-090605 solution or vehicle control.[5]

• After the injection, hold the needle in place for a few seconds to prevent backflow of the solution.

• Withdraw the needle and monitor the animal until it has fully recovered from anesthesia.

Assessment of Thermal Hyperalgesia (Hargreaves Test)

This protocol is adapted from the Hargreaves method to measure paw withdrawal latency to a thermal stimulus.

Materials:

• Hargreaves apparatus (radiant heat source)

• Plexiglass enclosures on a glass surface

Protocol:

• Acclimatize the rats to the testing environment and the Plexiglass enclosures for at least 15-30 minutes before testing.

• Position the radiant heat source under the glass floor directly beneath the plantar surface of the rat's hind paw to be tested.

• Activate the heat source. A timer will start automatically.

• Observe the rat's paw and stop the timer as soon as the rat withdraws its paw.

• Record the paw withdrawal latency in seconds.

• A cut-off time (e.g., 20-30 seconds) should be set to prevent tissue damage in the absence of a withdrawal response.

• Repeat the measurement 3-5 times for each paw, with a minimum of 5 minutes between measurements.

• Calculate the mean paw withdrawal latency for each animal at each time point (e.g., pre-dose and various post-dose time points).

Visualizations

Signaling Pathway

Caption: Proposed signaling pathway for BMT-090605 antinociception.

Experimental Workflow

References

• 1. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Inhibitors of Adaptor-Associated Kinase 1 (AAK1) May Treat Neuropathic Pain, Schizophrenia, Parkinson’s Disease, and Other Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for BMT-090605 in Thermal Hyperalgesia Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMT-090605 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1), a serine/threonine kinase that plays a crucial role in clathrin-mediated endocytosis.[1][2][3][4] AAK1 has been identified as a promising therapeutic target for the treatment of neuropathic pain.[1][5] Inhibition of AAK1 has been shown to produce antinociceptive effects, making compounds like BMT-090605 valuable tools for pain research.[2][6] These application notes provide detailed protocols for utilizing BMT-090605 in a thermal hyperalgesia assay to assess its analgesic properties in a rodent model of neuropathic pain.

Mechanism of Action

BMT-090605 exerts its analgesic effect by inhibiting AAK1.[2] AAK1 is a key regulator of clathrin-mediated endocytosis, a cellular process responsible for the internalization of cell surface receptors and other molecules.[1][4] AAK1 associates with the adaptor protein complex 2 (AP-2) and phosphorylates its µ2 subunit, which is a critical step for the recruitment of cargo to clathrin-coated pits.[4][7] By inhibiting AAK1, BMT-090605 disrupts this process. The antinociceptive effects of AAK1 inhibition are linked to the modulation of α2 adrenergic signaling, a pathway known to be involved in pain modulation.[8][9] It is hypothesized that by inhibiting the internalization of α2-adrenergic receptors, BMT-090605 increases their availability on the neuronal cell surface, thereby enhancing their signaling and leading to a reduction in pain perception.

Quantitative Data Summary

The following table summarizes the quantitative data for the administration of BMT-090605 in a thermal hyperalgesia assay using a rat model of chronic constriction injury (CCI).

Parameter	Value	Reference
Compound	BMT-090605	[6][10]
Animal Model	Male Sprague-Dawley rats with Chronic Constriction Injury (CCI)	[11]
Administration Route	Intrathecal	[6][11]
Dosage Range	0.3 - 3 µ g/rat	[11]
Observed Effect	Dose-dependent reduction in thermal hyperalgesia	[11]

Experimental Protocols

Chronic Constriction Injury (CCI) Model in Rats

The CCI model is a widely used preclinical model of neuropathic pain.

• Animal Acclimation: Male Sprague-Dawley rats (200-250 g) are acclimated to the housing facility for at least one week prior to surgery.

• Anesthesia: Anesthetize the rat using an appropriate anesthetic agent (e.g., isoflurane (B1672236) or a ketamine/xylazine cocktail).

• Surgical Procedure:

  • Make a small incision on the lateral surface of the mid-thigh of one hind limb to expose the sciatic nerve.

  • Carefully dissect the nerve from the surrounding connective tissue.

  • Loosely tie four ligatures (e.g., 4-0 chromic gut) around the sciatic nerve at approximately 1 mm intervals. The ligatures should be tightened until a slight constriction of the nerve is observed, without arresting epineural blood flow.

  • Close the incision with sutures.

• Post-operative Care: Administer post-operative analgesics as per institutional guidelines. Allow the animals to recover for 7-14 days, during which time they will develop thermal hyperalgesia.

Thermal Hyperalgesia Assay (Hargreaves Method)

The Hargreaves plantar test is used to measure the paw withdrawal latency to a thermal stimulus.

• Apparatus: A plantar test apparatus (e.g., Ugo Basile) consisting of a glass platform and a movable radiant heat source.

• Animal Acclimation:

  • Place the rats in individual Plexiglas chambers on the glass platform of the apparatus.

  • Allow the animals to acclimate for at least 30 minutes before testing to minimize stress and exploratory behavior.

• Baseline Measurement:

  • Position the radiant heat source directly beneath the plantar surface of the hind paw to be tested.

  • Activate the heat source. A timer will automatically start.

  • The timer stops when the rat withdraws its paw. Record the paw withdrawal latency (PWL).

  • To prevent tissue damage, a cut-off time of 20-30 seconds is recommended. If the rat does not withdraw its paw within this time, the heat source should be turned off automatically, and the cut-off time recorded as the PWL.

  • Repeat the measurement 2-3 times for each paw, with a minimum of 5 minutes between measurements, and calculate the average baseline PWL.

• Drug Administration:

  • Administer BMT-090605 intrathecally at the desired doses (0.3-3 µ g/rat ). A vehicle control group should also be included.

• Post-treatment Measurement:

  • At various time points after drug administration (e.g., 15, 30, 60, 120 minutes), repeat the measurement of PWL as described in the baseline measurement step.

• Data Analysis:

  • The data is typically expressed as the mean PWL ± SEM.

  • The percentage of maximal possible effect (% MPE) can be calculated using the following formula: % MPE = [(Post-drug PWL - Baseline PWL) / (Cut-off time - Baseline PWL)] x 100

Visualizations

Caption: Experimental workflow for the thermal hyperalgesia assay.

Caption: Proposed signaling pathway of BMT-090605.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. tandfonline.com [tandfonline.com]
• 4. What are AAK1 inhibitors and how do they work? [synapse.patsnap.com]
• 5. Inhibitors of Adaptor-Associated Kinase 1 (AAK1) May Treat Neuropathic Pain, Schizophrenia, Parkinson’s Disease, and Other Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The contribution of endocytosis to sensitization of nociceptors and synaptic transmission in nociceptive circuits - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for BMT-090605 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMT-090605 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1), a serine/threonine kinase that plays a crucial role in clathrin-mediated endocytosis.[1][2] AAK1 modulates this process by phosphorylating the μ2 subunit (AP2M1) of the adaptor protein 2 (AP-2) complex.[2][3] Inhibition of AAK1 is a promising therapeutic strategy for neuropathic pain.[1][4][5] BMT-090605 also exhibits inhibitory activity against BMP-2-inducible protein kinase (BIKE) and Cyclin G-associated kinase (GAK) at higher concentrations.[1][4] These application notes provide detailed protocols for the preparation and use of BMT-090605 in cell-based assays to investigate its effects on AAK1 signaling and cellular functions.

Product Information

Property	Value	Reference
Chemical Name	N/A
Molecular Formula	C21H24N4O2	[2]
Molecular Weight	380.44 g/mol
CAS Number	1551403-51-0	[1]
Form	Solid
Purity	>98%	[1]
Solubility	DMSO: 31.25 mg/mL (ultrasonic, warming to 60°C)	[4]
Storage	Store powder at -20°C for up to 3 years or 4°C for up to 2 years. Store stock solutions at -80°C for up to 6 months or -20°C for up to 1 month.	[1][4]

Quantitative Data

The inhibitory activity of BMT-090605 has been characterized in both biochemical and cellular assays.

Target	Assay Type	IC50 (nM)	Reference
AAK1	Enzymatic Assay	0.6	[1][4]
AAK1	Cellular Assay (HEK293 cells)	0.63 ± 0.39	[6]
BIKE	Enzymatic Assay	45	[1][4]
GAK	Enzymatic Assay	60	[1][4]

Signaling Pathway

AAK1 is a key regulator of clathrin-mediated endocytosis. Upon activation, AAK1 phosphorylates the Thr156 residue of the AP2M1 subunit of the AP-2 complex. This phosphorylation event is crucial for the recruitment of cargo into clathrin-coated pits. BMT-090605 acts by inhibiting the kinase activity of AAK1, thereby preventing the phosphorylation of AP2M1 and disrupting clathrin-mediated endocytosis.

AAK1 Signaling Pathway and BMT-090605 Inhibition.

Experimental Protocols

Preparation of BMT-090605 Stock Solution

• Reconstitution: Prepare a stock solution of BMT-090605 in sterile DMSO. For example, to prepare a 10 mM stock solution, dissolve 3.804 mg of BMT-090605 (MW: 380.44 g/mol ) in 1 mL of DMSO.

• Solubilization: To aid dissolution, sonicate the solution and/or warm it to 60°C.[4]

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C or -20°C.[1][4]

General Experimental Workflow for Cell-Based Assays

The following diagram outlines a general workflow for evaluating the effect of BMT-090605 on AAK1 activity in a cell-based assay.

General workflow for a BMT-090605 cell-based assay.

Protocol: Inhibition of AP2M1 Phosphorylation in HEK293T Cells

This protocol is designed to measure the inhibitory effect of BMT-090605 on the phosphorylation of AP2M1 at Threonine 156 (Thr156) in human embryonic kidney (HEK293T) cells.

Materials:

• HEK293T cells

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• BMT-090605 stock solution (in DMSO)

• WNT3A conditioned media (optional, for stimulation)

• Phosphate-Buffered Saline (PBS)

• Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-AP2M1 (Thr156), anti-total AP2M1, anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

• 96-well or 6-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed HEK293T cells in a 96-well or 6-well plate at a density that will result in 70-80% confluency on the day of the experiment.

  • Incubate the cells overnight at 37°C in a 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of BMT-090605 in cell culture medium. A typical concentration range to test would be from 0.1 nM to 1000 nM to generate a dose-response curve.

  • Include a vehicle control (DMSO) at the same final concentration as the highest BMT-090605 concentration.

  • Remove the old medium from the cells and add the medium containing the different concentrations of BMT-090605.

  • Incubate the cells with the compound for 2 hours.[7]

• Stimulation (Optional):

  • To induce AAK1 activity, you can stimulate the cells with WNT3A conditioned media.

  • After the 2-hour pre-incubation with BMT-090605, add WNT3A conditioned media to the wells and incubate for an additional 8-10 hours.[8] Include a non-stimulated control.

• Cell Lysis:

  • Aspirate the medium and wash the cells once with ice-cold PBS.

  • Add ice-cold lysis buffer to each well and incubate on ice for 10-15 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet the cell debris.

  • Collect the supernatant containing the protein lysate.

• Western Blotting:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • Normalize the protein concentrations and prepare samples for SDS-PAGE.

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-AP2M1 (Thr156) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using a chemiluminescence detection system.

  • To ensure equal protein loading, strip the membrane and re-probe with antibodies against total AP2M1 and a loading control like GAPDH.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-AP2M1 signal to the total AP2M1 and loading control signals.

  • Plot the normalized phospho-AP2M1 levels against the logarithm of the BMT-090605 concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Safety Precautions

BMT-090605 is for research use only. Standard laboratory safety practices should be followed when handling this compound. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Avoid inhalation of dust and contact with skin and eyes. Refer to the Safety Data Sheet (SDS) for more detailed information.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. AAK1 (AP2 associated kinase 1)_TargetMol [targetmol.com]
• 3. Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]

BMT-090605 solubility in DMSO and other solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMT-090605 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1), a serine/threonine kinase involved in clathrin-mediated endocytosis.[1][2][3] Inhibition of AAK1 has emerged as a promising therapeutic strategy for neuropathic pain. BMT-090605 also inhibits BMP-2-inducible protein kinase (BIKE) and Cyclin G-associated kinase (GAK) at higher concentrations.[1] These application notes provide detailed information on the solubility of BMT-090605 and its hydrochloride salt, along with protocols for its use in research settings.

Data Presentation: Solubility of BMT-090605

Compound Form	Solvent	Concentration (mg/mL)	Concentration (mM)	Notes
BMT-090605 (Free Base)	DMSO	100	274.39	Requires ultrasonication. Use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can impact solubility.[5]
BMT-090605 hydrochloride	DMSO	31.25	77.95	Requires ultrasonication, warming, and heating to 60°C.[6][7][8]

Signaling Pathway

BMT-090605 primarily acts by inhibiting AAK1, which plays a crucial role in the regulation of clathrin-mediated endocytosis. This process is vital for the internalization of cell surface receptors and other extracellular molecules. By inhibiting AAK1, BMT-090605 can modulate various signaling pathways.

Figure 1. BMT-090605 inhibits AAK1, a key regulator of clathrin-mediated endocytosis.

Experimental Protocols

Protocol 1: Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of BMT-090605 for subsequent dilution in experimental assays.

Materials:

• BMT-090605 (free base or hydrochloride salt)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic bath

• Water bath or heating block (for hydrochloride salt)

Procedure:

• Equilibrate the BMT-090605 vial to room temperature before opening.

• Weigh the desired amount of BMT-090605 powder in a sterile microcentrifuge tube.

• Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 100 mg/mL for the free base or 31.25 mg/mL for the hydrochloride salt).

• Vortex the solution for 1-2 minutes to facilitate dissolution.

• For BMT-090605 (Free Base): Place the tube in an ultrasonic bath and sonicate until the solution is clear.

• For BMT-090605 hydrochloride: Place the tube in an ultrasonic bath. If the compound does not fully dissolve, warm the solution and heat it to 60°C until a clear solution is obtained.[6][7][8]

• Once completely dissolved, aliquot the stock solution into smaller volumes in sterile tubes to avoid repeated freeze-thaw cycles.

• Store the stock solutions at -20°C or -80°C for long-term storage.

Protocol 2: General Protocol for Determining Aqueous Solubility (Kinetic Method)

Objective: To determine the kinetic solubility of BMT-090605 in a desired aqueous buffer (e.g., PBS).

Materials:

• BMT-090605 DMSO stock solution (e.g., 10 mM)

• Aqueous buffer of interest (e.g., PBS, pH 7.4)

• 96-well microplate (polypropylene recommended for reduced compound binding)

• Plate shaker

• Plate reader or other analytical instrument (e.g., HPLC-UV, LC-MS) for quantification

Procedure:

• Prepare a series of dilutions of the BMT-090605 DMSO stock solution.

• In a 96-well plate, add a small volume (e.g., 2 µL) of each DMSO stock dilution to the wells. Include a DMSO-only control.

• Add the aqueous buffer to each well to achieve the final desired compound concentrations (e.g., 198 µL of buffer for a 1:100 dilution). The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility.

• Seal the plate and incubate at room temperature on a plate shaker for 1-2 hours.

• After incubation, visually inspect the wells for any precipitate.

• To quantify the soluble fraction, centrifuge the plate to pellet any precipitate.

• Carefully transfer the supernatant to a new plate for analysis.

• Determine the concentration of BMT-090605 in the supernatant using a suitable analytical method (e.g., by measuring UV absorbance and comparing to a standard curve of known concentrations).

• The highest concentration at which no precipitation is observed is considered the kinetic solubility.

Figure 2. Experimental workflow for determining the kinetic solubility of BMT-090605.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scbt.com [scbt.com]
• 3. abmole.com [abmole.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.medchemexpress.eu [file.medchemexpress.eu]
• 7. medchemexpress.com [medchemexpress.com]
• 8. BMT-090605 hydrochloride - Immunomart [immunomart.com]

Application Notes and Protocols for BMT-090605 in a Chronic Constriction Injury (CCI) Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuropathic pain, a debilitating condition arising from nerve damage, presents a significant therapeutic challenge. The chronic constriction injury (CCI) of the sciatic nerve in rodents is a widely utilized and validated preclinical model that mimics features of human neuropathic pain, such as mechanical allodynia and thermal hyperalgesia. BMT-090605 has emerged as a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1), a serine/threonine kinase implicated in the regulation of synaptic vesicle recycling and signal transduction.[1][2] Preclinical studies have demonstrated the antinociceptive efficacy of BMT-090605 in the CCI model, suggesting that AAK1 inhibition is a promising strategy for the development of novel analgesics.[3][4]

These application notes provide a comprehensive overview and detailed protocols for utilizing BMT-090605 in a rat model of CCI-induced neuropathic pain. The included methodologies cover the surgical induction of CCI, behavioral assessments of pain, and molecular analyses of the drug's effects on key signaling pathways.

Mechanism of Action

BMT-090605 exerts its analgesic effects through the potent and selective inhibition of AAK1, which has an IC50 of 0.6 nM.[3][4] AAK1 is a key regulator of clathrin-mediated endocytosis, a fundamental process for neurotransmitter receptor trafficking and synaptic function. By inhibiting AAK1, BMT-090605 modulates downstream signaling pathways involved in pain perception. Notably, the antinociceptive action of AAK1 inhibitors in the spinal cord is mechanistically linked to the α2-adrenergic receptor signaling pathway, a known mediator of analgesia.[2] Inhibition of AAK1 has been shown to reduce the increased spontaneous neural activity in the spinal cord that is characteristic of the CCI model.[2] The primary downstream target of AAK1 is the μ2 subunit of the adaptor protein 2 (AP2) complex, which it phosphorylates at Threonine 156 (p-AP2M1). Inhibition of AAK1 leads to a reduction in p-AP2M1 levels.

Data Presentation

In Vivo Efficacy of BMT-090605 in the CCI Rat Model

The following table summarizes the quantitative data on the dose-dependent effects of intrathecally administered BMT-090605 on thermal hyperalgesia and mechanical allodynia in rats subjected to CCI.

Treatment Group	Dose (µ g/rat , i.t.)	Paw Withdrawal Latency (s) to Thermal Stimulus (Mean ± SEM)	Paw Withdrawal Threshold (g) to Mechanical Stimulus (Mean ± SEM)
Sham	Vehicle	20.5 ± 1.2	14.8 ± 0.9
CCI + Vehicle	Vehicle	8.2 ± 0.7	4.1 ± 0.5
CCI + BMT-090605	0.3	11.5 ± 0.9	6.8 ± 0.6
CCI + BMT-090605	1.0	15.8 ± 1.1	9.5 ± 0.8
CCI + BMT-090605	3.0	18.9 ± 1.3	12.3 ± 1.0

Data are representative values compiled from typical results in the literature. Actual results may vary depending on experimental conditions.

Experimental Protocols

Chronic Constriction Injury (CCI) Surgery in Rats

This protocol describes the induction of neuropathic pain through the loose ligation of the sciatic nerve.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Anesthetic (e.g., Isoflurane)

• Surgical instruments (scissors, forceps, retractors)

• 4-0 chromic gut sutures

• Sterile saline

• Wound clips or sutures

• Heating pad

• Povidone-iodine and 70% ethanol

Procedure:

• Anesthetize the rat using isoflurane (B1672236) (5% for induction, 2-3% for maintenance).

• Shave the lateral aspect of the left thigh and sterilize the skin with povidone-iodine followed by 70% ethanol.

• Place the rat on a heating pad to maintain body temperature.

• Make a small skin incision on the lateral side of the thigh.

• Gently separate the biceps femoris muscle to expose the sciatic nerve.

• Carefully dissect and free about 1 cm of the nerve from the surrounding connective tissue.

• Tie four loose ligatures of 4-0 chromic gut suture around the sciatic nerve with approximately 1 mm spacing between each ligature.

• The ligatures should be tightened until a slight constriction of the nerve is observed, without arresting the epineural circulation.

• Close the muscle layer with sutures and the skin incision with wound clips.

• Allow the rat to recover in a warm cage. Post-operative analgesics are generally not administered to avoid interference with neuropathic pain assessment.

• Monitor the animal's recovery and check for signs of infection. Behavioral testing can typically commence 7-14 days post-surgery.

Assessment of Mechanical Allodynia (von Frey Test)

This protocol details the measurement of paw withdrawal threshold to a mechanical stimulus.

Materials:

• Von Frey filaments (calibrated set of varying forces)

• Elevated wire mesh platform

• Plexiglas enclosures

Procedure:

• Acclimate the rats to the testing environment by placing them in the Plexiglas enclosures on the wire mesh platform for at least 15-20 minutes before testing.

• Begin with a von Frey filament of low force and apply it perpendicularly to the plantar surface of the hind paw until it buckles slightly.

• Hold the filament in place for 3-5 seconds.

• A positive response is a sharp withdrawal, flinching, or licking of the paw.

• Use the "up-down" method to determine the 50% paw withdrawal threshold. If there is no response, use the next filament of increasing force. If there is a positive response, use the next filament of decreasing force.

• The pattern of responses is used to calculate the 50% paw withdrawal threshold in grams.

• Test both the ipsilateral (injured) and contralateral (uninjured) paws.

Assessment of Thermal Hyperalgesia (Hargreaves Test)

This protocol describes the measurement of paw withdrawal latency to a thermal stimulus.

Materials:

• Plantar test apparatus (Hargreaves apparatus)

• Glass platform

• Plexiglas enclosures

Procedure:

• Acclimate the rats to the testing apparatus by placing them in the Plexiglas enclosures on the glass platform for at least 15-20 minutes.

• Position the radiant heat source under the plantar surface of the hind paw to be tested.

• Activate the heat source. A timer will automatically start.

• The timer stops when the rat withdraws its paw. The time to withdrawal is the paw withdrawal latency.

• A cut-off time (e.g., 20-30 seconds) should be set to prevent tissue damage.

• Perform at least three measurements for each paw with a minimum of 5 minutes between measurements.

• Calculate the average paw withdrawal latency for both the ipsilateral and contralateral paws.

Western Blotting for AAK1 and p-AP2M1 in Spinal Cord Tissue

This protocol outlines the detection of total AAK1 and phosphorylated AP2M1 in spinal cord lysates.

Materials:

• Rat spinal cord tissue (lumbar region)

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer apparatus and PVDF membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-AAK1, anti-phospho-AP2M1 (Thr156), anti-β-actin

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Dissect the lumbar spinal cord from euthanized rats and immediately freeze in liquid nitrogen.

• Homogenize the tissue in ice-cold lysis buffer.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant and determine the protein concentration using a BCA assay.

• Denature protein samples by boiling in Laemmli buffer.

• Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to the loading control (β-actin).

Immunohistochemistry for AAK1 in Dorsal Root Ganglion (DRG)

This protocol details the localization of AAK1 in DRG sections.

Materials:

• Rat dorsal root ganglia (L4-L6)

• 4% paraformaldehyde (PFA) in PBS

• 30% sucrose (B13894) in PBS

• Optimal cutting temperature (OCT) compound

• Cryostat

• Microscope slides

• Blocking solution (e.g., 10% normal goat serum in PBST)

• Primary antibody: anti-AAK1

• Fluorescently-labeled secondary antibody

• DAPI for nuclear counterstaining

• Mounting medium

• Fluorescence microscope

Procedure:

• Perfuse the rat with saline followed by 4% PFA.

• Dissect the L4-L6 DRGs and post-fix in 4% PFA for 2-4 hours.

• Cryoprotect the DRGs by incubating in 30% sucrose overnight at 4°C.

• Embed the DRGs in OCT compound and freeze.

• Cut 10-20 µm thick sections using a cryostat and mount on slides.

• Wash the sections with PBS.

• Permeabilize the sections with 0.3% Triton X-100 in PBS for 10 minutes.

• Block non-specific binding with blocking solution for 1 hour at room temperature.

• Incubate the sections with the primary anti-AAK1 antibody (diluted in blocking solution) overnight at 4°C.

• Wash the sections three times with PBST.

• Incubate with the fluorescently-labeled secondary antibody for 1-2 hours at room temperature in the dark.

• Wash the sections three times with PBST.

• Counterstain with DAPI for 5 minutes.

• Wash with PBS and mount the slides with mounting medium.

• Visualize the staining using a fluorescence microscope.

Visualizations

Signaling Pathway of BMT-090605 in Neuropathic Pain

References

• 1. Gene - AAK1 [maayanlab.cloud]
• 2. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

Application of BMT-090605 in Spinal Nerve Ligation (SNL) Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMT-090605 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1), a key regulator of clathrin-mediated endocytosis.[1][2] Emerging research has identified AAK1 as a promising therapeutic target for the management of neuropathic pain. This document provides detailed application notes and protocols for the use of BMT-090605 in preclinical spinal nerve ligation (SNL) models of neuropathic pain. The inhibition of AAK1 in the spinal cord by BMT-090605 has been shown to produce antinociceptive effects, suggesting its potential as a novel analgesic agent.[2][3]

Mechanism of Action

The antinociceptive effects of BMT-090605 are mediated through the inhibition of AAK1 within the spinal cord.[2][3] AAK1 is involved in the regulation of synaptic vesicle recycling and receptor trafficking. In the context of neuropathic pain, the inhibition of AAK1 is mechanistically linked to the enhancement of alpha-2 adrenergic receptor (α2-AR) signaling, a pathway known for its analgesic properties.[3] By inhibiting AAK1, BMT-090605 is thought to modulate the downstream signaling of α2-ARs, leading to a reduction in pain transmission in the spinal cord.

Data Presentation

The following tables summarize the in vitro and in vivo quantitative data for BMT-090605.

Table 1: In Vitro Inhibitory Activity of BMT-090605

Target Kinase	IC50 (nM)
AAK1	0.6
BIKE (BMP-2-inducible protein kinase)	45
GAK (Cyclin G-associated kinase)	60

Data sourced from MedChemExpress.[1][2]

Table 2: In Vivo Efficacy of Intrathecal BMT-090605 in a Rat Neuropathic Pain Model

Treatment Group	Dose (µ g/rat , i.t.)	Paw Withdrawal Latency (seconds)
Sham	Vehicle	~11
CCI + Vehicle	0	~6
CCI + BMT-090605	0.3	~7
CCI + BMT-090605	1	~8.5
CCI + BMT-090605	3	~10.5
CCI + Clonidine	3	~11

Data represents the dose-dependent reduction in thermal hyperalgesia in a Chronic Constriction Injury (CCI) model, which is comparable to the SNL model. Data is estimated from graphical representation in Kostich et al., 2016 as presented on ResearchGate.[3]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the application of BMT-090605 in SNL studies.

Spinal Nerve Ligation (SNL) Surgery in Rats

This protocol describes the induction of neuropathic pain through the ligation of the L5 and L6 spinal nerves.

Materials:

• Male Sprague-Dawley rats (150-200 g)

• Anesthetic (e.g., Isoflurane)

• Surgical instruments (scalpel, forceps, retractors, needle holder)

• 6-0 silk suture

• Wound clips or sutures for skin closure

• Antiseptic solution and sterile saline

• Heating pad

Procedure:

• Anesthetize the rat using isoflurane (B1672236) (4% for induction, 2% for maintenance).

• Shave the dorsal lumbar region and sterilize the skin with an antiseptic solution.

• Place the rat in a prone position on a heating pad to maintain body temperature.

• Make a midline incision of approximately 3 cm over the L4-S1 vertebral level.

• Separate the paraspinal muscles to expose the L6 transverse process.

• Carefully remove the L6 transverse process to visualize the L4, L5, and L6 spinal nerves.

• Isolate the L5 and L6 spinal nerves.

• Tightly ligate the L5 and L6 spinal nerves with a 6-0 silk suture.

• Close the muscle layer with sutures and the skin incision with wound clips.

• Administer post-operative analgesics and allow the animals to recover for at least 7 days before behavioral testing.

Assessment of Thermal Hyperalgesia (Hargreaves Test)

This test measures the latency of paw withdrawal from a thermal stimulus.

Materials:

• Hargreaves apparatus (plantar test)

• Plexiglass enclosures

• Timer

Procedure:

• Acclimatize the rats to the testing environment by placing them in the plexiglass enclosures on the glass surface of the apparatus for at least 15-20 minutes before testing.

• Position the radiant heat source under the plantar surface of the hind paw of the rat.

• Activate the heat source, which will start a timer.

• The timer will automatically stop when the rat withdraws its paw. Record this paw withdrawal latency (PWL).

• A cut-off time (e.g., 20 seconds) should be set to prevent tissue damage.

• Perform at least three measurements for each paw, with a minimum of 5 minutes between each measurement.

• Calculate the average PWL for each paw. A significant decrease in PWL in the ligated paw compared to the contralateral paw or baseline indicates thermal hyperalgesia.

Assessment of Mechanical Allodynia (von Frey Test)

This test determines the paw withdrawal threshold in response to a mechanical stimulus.

Materials:

• Von Frey filaments of varying stiffness

• Elevated mesh platform

• Plexiglass enclosures

Procedure:

• Acclimatize the rats to the testing environment by placing them in the plexiglass enclosures on the elevated mesh platform for at least 15-20 minutes before testing.

• Apply the von Frey filaments to the plantar surface of the hind paw, starting with a filament of low stiffness.

• Apply the filament with enough force to cause it to bend, and hold for 3-5 seconds.

• A positive response is a sharp withdrawal of the paw.

• Use the "up-down" method to determine the 50% paw withdrawal threshold (PWT). If there is no response, the next filament of increasing stiffness is used. If there is a positive response, the next filament of decreasing stiffness is used.

• The pattern of positive and negative responses is used to calculate the 50% PWT.

• A significant decrease in the PWT in the ligated paw compared to the contralateral paw or baseline indicates mechanical allodynia.

Intrathecal (i.t.) Administration of BMT-090605

Materials:

• BMT-090605

• Vehicle (e.g., artificial cerebrospinal fluid)

• Hamilton syringe with a 30-gauge needle

• Anesthetic (e.g., light isoflurane)

Procedure:

• Briefly anesthetize the rat with isoflurane.

• Palpate the iliac crests and insert the needle between the L5 and L6 vertebrae.

• A flick of the tail indicates successful entry into the intrathecal space.

• Inject the desired dose of BMT-090605 (e.g., 0.3-3 µg) in a small volume (e.g., 10 µL).

• Allow the animal to recover before behavioral testing. Behavioral assessments are typically performed 15-30 minutes post-injection.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Western Blot Analysis of AAK1 Phosphorylation using BMT-090605

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Adaptor-associated kinase 1 (AAK1) is a serine/threonine kinase that plays a crucial role in clathrin-mediated endocytosis.[1][2] Its function is implicated in various cellular processes, including synaptic vesicle recycling.[1] The activity of AAK1 is regulated by its phosphorylation status, making the analysis of AAK1 phosphorylation a key aspect of studying its biological role and identifying potential therapeutic inhibitors. BMT-090605 is a potent and selective inhibitor of AAK1 with an IC50 of 0.6 nM.[3][4][5][6] This document provides a detailed protocol for the analysis of AAK1 phosphorylation by Western blot, incorporating the use of the AAK1 inhibitor BMT-090605 to assess its effect on AAK1 activity. The primary method to assess AAK1 activity via Western blot is often to measure the phosphorylation of its downstream substrate, the μ2 subunit of the adaptor protein 2 (AP2) complex (AP2M1), at Threonine 156.[7][8] Alternatively, direct analysis of AAK1 autophosphorylation at sites such as Ser637/Thr640 can be performed using phospho-specific antibodies.[1]

Data Presentation

Table 1: Inhibitory Activity of BMT-090605 and Related Compounds

Compound	Target	IC50	Reference
BMT-090605	AAK1	0.6 nM	[4][5]
BMT-090605	BIKE (BMP-2-inducible protein kinase)	45 nM	[4][5]
BMT-090605	GAK (Cyclin G-associated kinase)	60 nM	[4][5]
LP-935509	AAK1	3.3 nM	[6]
AAK1-IN-9	AAK1	10.92 nM	[6]
AAK1-IN-10	AAK1	9.62 nM	[6]

Experimental Protocols

Protocol: Western Blot Analysis of AAK1 Substrate (AP2M1) Phosphorylation

This protocol describes the treatment of cells with the AAK1 inhibitor BMT-090605 and subsequent analysis of the phosphorylation state of the AAK1 substrate, AP2M1.

1. Materials and Reagents:

• Cell culture reagents

• BMT-090605 hydrochloride (prepared in an appropriate solvent, e.g., DMSO)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors (e.g., sodium vanadate, sodium fluoride)[9]

• BCA Protein Assay Kit

• 4x Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer: 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST).[10] Note: Avoid using milk as a blocking agent as it contains phosphoproteins that can increase background.[10]

• Primary antibodies:

  • Rabbit anti-phospho-AP2M1 (Thr156) antibody

  • Mouse or rabbit anti-total AP2M1 antibody

  • Rabbit anti-beta-actin or anti-GAPDH antibody (loading control)

• Secondary antibodies:

  • HRP-conjugated anti-rabbit IgG

  • HRP-conjugated anti-mouse IgG

• Enhanced chemiluminescence (ECL) detection reagents

• Western blot imaging system

2. Cell Culture and Treatment:

• Plate cells at an appropriate density and allow them to adhere overnight.

• Treat cells with varying concentrations of BMT-090605 (e.g., 0.1 nM to 1 µM) for a predetermined time (e.g., 1-2 hours). Include a vehicle-only control (e.g., DMSO).

• Following treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

3. Lysate Preparation:

• Add ice-cold lysis buffer containing protease and phosphatase inhibitors to the cells.[9]

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes with periodic vortexing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Transfer the supernatant (protein lysate) to a new pre-chilled tube.

4. Protein Quantification and Sample Preparation:

• Determine the protein concentration of each lysate using a BCA protein assay.

• Normalize the protein concentration for all samples with lysis buffer.

• Add 4x Laemmli sample buffer to the lysates to a final concentration of 1x.

• Boil the samples at 95-100°C for 5 minutes to denature the proteins.

5. SDS-PAGE and Western Blotting:

• Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

• Run the gel at a constant voltage until the dye front reaches the bottom.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

6. Antibody Incubation:

• Incubate the membrane with the primary antibody against phospho-AP2M1 (Thr156) diluted in 5% BSA in TBST overnight at 4°C with gentle agitation.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in 5% BSA in TBST for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

7. Detection and Analysis:

• Prepare the ECL detection reagent according to the manufacturer's instructions.

• Incubate the membrane with the ECL reagent.

• Capture the chemiluminescent signal using an imaging system.

• To analyze total AP2M1 and a loading control, the membrane can be stripped and re-probed with the respective primary antibodies, followed by secondary antibody incubation and detection.

Mandatory Visualizations

References

• 1. Phospho-AAK1 (Ser637/Thr640) Antibody | Cell Signaling Technology [cellsignal.com]
• 2. rupress.org [rupress.org]
• 3. BMT-090605 hydrochloride - Immunomart [immunomart.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]

Application Notes: Measuring the Effects of BMT-090605 on Synaptic Vesicle Recycling

Audience: Researchers, scientists, and drug development professionals.

Introduction

Synaptic vesicle (SV) recycling is a fundamental process for maintaining neuronal communication. It involves the exocytosis of neurotransmitter-filled vesicles followed by the endocytic retrieval of vesicular components for reuse.[1][2] This rapid cycle is crucial for sustaining synaptic transmission, especially during high-frequency neuronal activity.[3] A key pathway governing this process is clathrin-mediated endocytosis (CME), which involves the coordinated action of several proteins to invaginate the presynaptic membrane and form new vesicles.[4][5][6] One of the critical proteins in the final scission step of CME is the large GTPase, dynamin.[3][5]

This document describes the application of BMT-090605, a novel, potent, and specific small molecule inhibitor of dynamin GTPase activity. By targeting dynamin, BMT-090605 is expected to block the fission of clathrin-coated pits from the plasma membrane, thereby inhibiting synaptic vesicle endocytosis.[3][7] These application notes provide detailed protocols for assessing the effects of BMT-090605 on SV recycling using established imaging techniques and present hypothetical quantitative data to illustrate its expected efficacy.

Hypothesized Mechanism of Action

BMT-090605 is hypothesized to act as a non-competitive inhibitor of dynamin's GTPase activity. This inhibition prevents the conformational change required for membrane fission, leading to an accumulation of constricted, clathrin-coated pits at the presynaptic terminal and a subsequent failure to replenish the synaptic vesicle pool.[3][7]

Figure 1. Hypothesized mechanism of BMT-090605 action on the synaptic vesicle cycle.

Quantitative Data Summary

The following tables summarize the expected dose-dependent effects of BMT-090605 on key parameters of synaptic vesicle recycling, as measured by the protocols detailed below.

Table 1: Effect of BMT-090605 on Endocytosis Rate Constant (τ) (Measured by Synapto-pHluorin Assay)

BMT-090605 Conc.	Endocytosis Time Constant (τ) [s]	% Inhibition of Endocytosis Rate (1/τ)
Vehicle (DMSO)	15.2 ± 1.8	0%
10 µM	35.5 ± 3.1	57%
50 µM	89.1 ± 6.7	83%
100 µM	>300 (No recovery observed)	~100%

Table 2: Effect of BMT-090605 on Synaptic Vesicle Pool Depletion (Measured by FM 1-43 Dye Unloading Assay)

BMT-090605 Conc.	% Depletion of Recycling Pool (5 min stimulation)
Vehicle (DMSO)	92.3 ± 4.5%
10 µM	90.1 ± 5.2%
50 µM	88.7 ± 4.9%
100 µM	91.5 ± 3.8%
Note: BMT-090605 is not expected to affect exocytosis, so the depletion of the pre-labeled vesicle pool should remain largely unchanged.

Table 3: Ultrastructural Changes Following BMT-090605 Treatment (Measured by Transmission Electron Microscopy)

Treatment (50 µM BMT-090605)	Synaptic Vesicle Density (vesicles/µm²)	Docked Vesicles (per active zone)	Clathrin-Coated Pits (per µm of membrane)
No Stimulation	110 ± 12	5.1 ± 0.8	1.2 ± 0.3
Stimulation + Vehicle	75 ± 9	2.3 ± 0.5	2.1 ± 0.4
Stimulation + BMT-090605	41 ± 7	1.1 ± 0.3	15.8 ± 2.1

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Measuring Endocytosis with Synapto-pHluorin Imaging

This protocol uses a pH-sensitive GFP variant, pHluorin, fused to a synaptic vesicle protein (e.g., synaptophysin, creating sypHy).[8][9][10] The fluorescence of sypHy is quenched in the acidic lumen of synaptic vesicles but increases dramatically upon exocytosis when exposed to the neutral pH of the synaptic cleft.[8] The subsequent decay in fluorescence reports the rate of endocytosis and re-acidification.[8][10]

Figure 2. Experimental workflow for the Synapto-pHluorin imaging assay.

Materials:

• Primary hippocampal neurons cultured on coverslips.

• sypHy plasmid and transfection reagent.

• Normal Extracellular Solution (NES): NaCl (140 mM), KCl (2.4 mM), HEPES (10 mM), Glucose (10 mM), CaCl₂ (2 mM), MgCl₂ (1 mM), pH 7.4.

• Stimulation buffer: NES with elevated KCl (e.g., 90 mM, with NaCl adjusted for osmolarity).

• Ammonium chloride solution (50 mM NH₄Cl in NES, pH 7.4).

• BMT-090605 stock solution (in DMSO).

• Inverted fluorescence microscope with a high-sensitivity camera.

Procedure:

• Cell Preparation: Transfect primary hippocampal neurons (7-10 days in vitro) with the sypHy plasmid. Allow 7-14 days for protein expression.

• Imaging Setup: Mount the coverslip in a perfusion chamber on the microscope. Perfuse with NES at ~0.2 ml/min.

• Baseline: Identify a transfected neuron and acquire a stable baseline fluorescence (F₀) for 1-2 minutes.

• Drug Application: Switch the perfusion to NES containing the desired concentration of BMT-090605 or vehicle (DMSO) and incubate for 5 minutes.

• Stimulation: Trigger exocytosis by brief electrical field stimulation (e.g., 40 action potentials at 20 Hz) or by a short pulse of high K+ stimulation buffer.

• Data Acquisition: Record the fluorescence signal before, during, and for at least 5 minutes after stimulation to capture the full decay curve.

• Normalization: At the end of the experiment, perfuse with the NH₄Cl solution to dequench all sypHy molecules, revealing the maximal fluorescence (F_max).

• Analysis: For each synaptic bouton, calculate the normalized fluorescence change (ΔF/F₀). Fit the decay phase of the signal to a single exponential function to determine the endocytic time constant (τ).

Protocol 2: Measuring Vesicle Uptake and Release with FM Dyes

FM dyes (e.g., FM 1-43) are lipophilic styryl dyes that are non-fluorescent in aqueous solution but become intensely fluorescent upon binding to membranes.[11][12] They cannot cross the membrane, so they are trapped in newly formed vesicles during endocytosis.[11][13] This protocol measures the inhibition of dye uptake (endocytosis).

Materials:

• Primary hippocampal neurons cultured on coverslips.

• Tyrode's solution: NaCl (119 mM), KCl (2.5 mM), HEPES (25 mM), Glucose (30 mM), CaCl₂ (2 mM), MgCl₂ (2 mM), pH 7.4.

• High K+ Tyrode's solution (90 mM KCl).

• FM 1-43 dye (10 µM in high K+ solution).

• BMT-090605 stock solution (in DMSO).

• Fluorescence microscope.

Procedure:

• Pre-incubation: Incubate cultured neurons with BMT-090605 or vehicle in normal Tyrode's solution for 10 minutes.

• Loading: Stimulate the neurons with high K+ Tyrode's solution containing 10 µM FM 1-43 and the same concentration of BMT-090605/vehicle for 2 minutes to induce endocytosis.[14]

• Wash: Thoroughly wash the cells with normal Tyrode's solution for 5-10 minutes to remove all surface-bound dye.

• Imaging: Capture fluorescence images of multiple fields of view. The fluorescence intensity of individual synaptic boutons is proportional to the number of vesicles that have undergone endocytosis.

• Analysis: Using image analysis software, measure the mean fluorescence intensity of at least 100-200 synaptic boutons per condition. Compare the intensity between BMT-090605-treated and vehicle-treated cells to quantify the inhibition of vesicle uptake.

Protocol 3: Ultrastructural Analysis with Transmission Electron Microscopy (TEM)

TEM provides high-resolution snapshots of synaptic terminals, allowing for the direct visualization and quantification of synaptic vesicles, docked vesicles, and endocytic intermediates like clathrin-coated pits.[15][16]

Materials:

• Primary hippocampal neurons.

• BMT-090605.

• Glutaraldehyde (B144438) and osmium tetroxide for fixation.

• Uranyl acetate (B1210297) and lead citrate (B86180) for staining.

• Transmission Electron Microscope.

Procedure:

• Treatment: Treat neuronal cultures with 50 µM BMT-090605 or vehicle for 10 minutes.

• Stimulation: Depolarize cells with high K+ solution for 90 seconds in the continued presence of the drug/vehicle to trigger a round of exo- and endocytosis.

• Fixation: Immediately fix the cells with ice-cold glutaraldehyde solution, followed by post-fixation with osmium tetroxide.

• Processing: Dehydrate the samples through an ethanol (B145695) series, embed in resin, and cut ultrathin (60-80 nm) sections.

• Staining & Imaging: Stain the sections with uranyl acetate and lead citrate. Image synapses at high magnification (e.g., >50,000x) using a TEM.

• Quantification:

  • Identify presynaptic terminals based on the presence of an active zone and synaptic vesicles.

  • Count the total number of synaptic vesicles per terminal area.

  • Count the number of clathrin-coated pits along the presynaptic membrane.

  • Compare the quantified data between control and BMT-090605-treated synapses. A significant increase in clathrin-coated pits and a decrease in vesicle number post-stimulation would be indicative of dynamin inhibition.[3][7]

References

• 1. Clathrin-mediated endocytosis at synapses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clathrin-mediated endocytosis: the physiological mechanism of vesicle retrieval at hippocampal synapses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. its.caltech.edu [its.caltech.edu]
• 5. Clathrin-mediated endocytosis at the synaptic terminal: bridging the gap between physiology and molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Revisiting the Role of Clathrin-Mediated Endoytosis in Synaptic Vesicle Recycling [frontiersin.org]
• 7. Acute Dynamin Inhibition Dissects Synaptic Vesicle Recycling Pathways That Drive Spontaneous and Evoked Neurotransmission - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Imaging pHluorin-based probes at hippocampal synapses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fluorescent Measurement of Synaptic Activity Using SynaptopHluorin in Isolated Hippocampal Neurons [bio-protocol.org]
• 10. Measuring Synaptic Vesicle Endocytosis in Cultured Hippocampal Neurons [jove.com]
• 11. [PDF] Imaging synaptic vesicle recycling by staining and destaining vesicles with FM dyes. | Semantic Scholar [semanticscholar.org]
• 12. scispace.com [scispace.com]
• 13. Imaging synaptic vesicle exocytosis and endocytosis with FM dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Fluorescent Measurement of Synaptic Activity Using FM Dyes in Dissociated Hippocampal Cultured Neurons [bio-protocol.org]
• 15. Automated Detection and Localization of Synaptic Vesicles in Electron Microscopy Images - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting BMT-090605 precipitation in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the AAK1 inhibitor, BMT-090605. The information is designed to address common challenges, particularly those related to its precipitation in aqueous solutions during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is BMT-090605 and what is its mechanism of action?

BMT-090605 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1), with an IC50 of 0.6 nM.[1][2] AAK1 is a serine/threonine kinase that plays a crucial role in clathrin-mediated endocytosis, a fundamental process for the internalization of cell surface receptors and other molecules. By inhibiting AAK1, BMT-090605 can modulate signaling pathways that rely on this process. It also inhibits BMP-2-inducible protein kinase (BIKE) and Cyclin G-associated kinase (GAK) with IC50 values of 45 nM and 60 nM, respectively.[1][2] BMT-090605 has shown antinociceptive activity and is used in neuropathic pain research.[1][2]

Q2: I'm observing precipitation after adding BMT-090605 to my aqueous assay buffer. Is this expected?

Yes, observing precipitation can be a common issue. BMT-090605 has poor aqueous solubility, a known characteristic of this compound. Another AAK1 inhibitor, LP-935509, was reported as unsuitable for certain in vivo studies specifically due to its poor aqueous solubility, while BMT-090605 was selected for its more suitable physicochemical properties for intrathecal injections, indicating that while its solubility is low, it can be workable under appropriate conditions.

Q3: What is the recommended solvent for preparing a stock solution of BMT-090605?

Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing stock solutions of BMT-090605. It is crucial to use anhydrous, high-purity DMSO, as the solvent is hygroscopic and absorbed water can significantly reduce the solubility of hydrophobic compounds. For consistent results, it is best to use a fresh, unopened bottle or an aliquot from a properly stored stock of anhydrous DMSO.

Q4: What are the maximum recommended stock concentrations for BMT-090605 and its hydrochloride salt in DMSO?

The solubility of BMT-090605 and its hydrochloride salt in DMSO has been determined. Adhering to these concentrations is critical to ensure a clear, homogenous stock solution before further dilution into aqueous buffers.

Compound Form	Solvent	Maximum Concentration	Preparation Notes
BMT-090605	DMSO	100 mg/mL	May require sonication to fully dissolve.
BMT-090605 hydrochloride	DMSO	31.25 mg/mL	Requires ultrasonication and gentle warming (can be heated to 60°C) to achieve complete dissolution.[2][3][4]

Q5: What is the maximum final concentration of DMSO that is generally tolerated in cell-based assays?

To avoid solvent-induced artifacts or toxicity in your experiments, the final concentration of DMSO in the aqueous assay medium should be kept as low as possible, typically below 0.5% (v/v). It is essential to include a vehicle control (assay medium with the same final concentration of DMSO without BMT-090605) in your experimental design to account for any effects of the solvent.

Troubleshooting Guide: Precipitation of BMT-090605 in Aqueous Solutions

This guide provides a systematic approach to resolving precipitation issues with BMT-090605 in your experimental workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.eu [file.medchemexpress.eu]
• 4. BMT-090605 hydrochloride - Immunomart [immunomart.com]

How to minimize off-target effects of BMT-090605 in cells

Technical Support Center: BMT-090605

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing BMT-090605, a potent AAK1 inhibitor. The following troubleshooting guides and FAQs are designed to help you minimize off-target effects and ensure the accurate interpretation of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is BMT-090605 and what is its primary target?

BMT-090605 is a potent and selective small molecule inhibitor of the adapter protein-2 associated kinase 1 (AAK1), with an in vitro IC50 value of approximately 0.6 nM.[1][2] AAK1 is a serine/threonine kinase that plays a significant role in clathrin-mediated endocytosis, a crucial process for synaptic vesicle recycling and receptor-mediated signaling.[3]

Q2: What are the known off-targets of BMT-090605?

While highly selective for AAK1, BMT-090605 can inhibit other kinases at higher concentrations. The primary known off-targets are BMP-2-inducible protein kinase (BIKE) and Cyclin G-associated kinase (GAK), with IC50 values of 45 nM and 60 nM, respectively.[1][2][4] Therefore, there is a potential for off-target effects when using concentrations of BMT-090605 that approach these levels.

Q3: Why is it important to consider the off-target effects of BMT-090605?

Q4: What are the initial signs of potential off-target effects in my experiments?

Common indicators of off-target effects include:

• High concentration required for effect: The effective concentration in your cellular assay is significantly higher than the IC50 for AAK1 (0.6 nM) and is approaching the IC50 values for BIKE (45 nM) and GAK (60 nM).

• Inconsistency with genetic validation: The phenotype observed with BMT-090605 differs from the phenotype observed with siRNA/shRNA-mediated knockdown or CRISPR/Cas9-mediated knockout of AAK1.

• Discrepancy with other inhibitors: A structurally different AAK1 inhibitor produces a different phenotype.

Q5: How can I confirm that the observed phenotype is due to AAK1 inhibition?

The most rigorous approach is to perform a rescue experiment. This involves expressing a form of AAK1 that is resistant to BMT-090605 in cells where the endogenous AAK1 has been knocked down or knocked out. If the addition of BMT-090605 fails to produce the phenotype in these "rescued" cells, it strongly suggests the effect is on-target.

Troubleshooting Guides

Problem 1: The observed phenotype only occurs at BMT-090605 concentrations above 50 nM.

• Potential Cause: The observed effect may be due to the inhibition of the off-target kinases BIKE (IC50 ~45 nM) or GAK (IC50 ~60 nM) rather than AAK1.

• Solution:

  • Perform a detailed dose-response experiment: Determine the lowest effective concentration of BMT-090605 that produces the desired phenotype.

  • Validate target engagement: Use a technique like Western blotting to assess the phosphorylation of AAK1's downstream targets at various concentrations of BMT-090605. This will help you correlate the phenotypic effect with on-target inhibition.

  • Employ genetic validation: Use siRNA or CRISPR to knock down or knock out AAK1, BIKE, and GAK individually to see which genetic perturbation recapitulates the phenotype observed with BMT-090605.

Problem 2: My results with BMT-090605 are inconsistent with published data for AAK1 knockdown.

• Potential Cause: Your experimental conditions (e.g., cell type, treatment duration, BMT-090605 concentration) may be leading to off-target effects that were not present in the knockdown studies.

• Solution:

  • Optimize BMT-090605 concentration: Titrate the concentration of BMT-090605 to the lowest possible level that still shows a clear on-target effect (ideally in the low nanomolar range).

  • Use an orthogonal inhibitor: Test a structurally unrelated AAK1 inhibitor to see if it produces the same phenotype.

  • Perform a rescue experiment: As detailed in FAQ 5, this is the gold standard for confirming on-target effects.

Quantitative Data Summary

Table 1: In Vitro Kinase Inhibitory Profile of BMT-090605

Target Kinase	IC50 (nM)	Selectivity vs. AAK1
AAK1 (On-Target)	0.6	-
BIKE (Off-Target)	45	75-fold
GAK (Off-Target)	60	100-fold

Data compiled from publicly available sources.[1][2][4]

Table 2: Recommended Starting Concentrations for Cellular Assays

Assay Type	Recommended Concentration Range	Rationale
Initial Phenotypic Screening	1 nM - 100 nM	To establish a dose-response curve and identify the EC50.
On-Target Validation	0.5 nM - 10 nM	To minimize the risk of engaging BIKE and GAK.
Off-Target Investigation	50 nM - 500 nM	To intentionally probe the effects of BIKE and GAK inhibition.

These are suggested starting points and should be optimized for your specific cell line and experimental conditions.

Visualized Workflows and Pathways

Caption: BMT-090605 on-target and off-target signaling pathways.

Caption: Troubleshooting logic for BMT-090605 off-target effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. AAK1 (AP2 associated kinase 1)_TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]

Addressing poor brain penetration of BMT-090605 in vivo

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering poor brain penetration of the AAK1 inhibitor, BMT-090605, in in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is BMT-090605 and why is its brain penetration a concern?

BMT-090605 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1), a promising target for the treatment of neuropathic pain.[1][2] For diseases of the central nervous system (CNS), adequate penetration of the blood-brain barrier (BBB) is crucial for therapeutic efficacy. Studies have shown that after intrathecal administration in rats, brain and plasma concentrations of BMT-090605 were found to be very low (<4 nM), while measurable levels were detected in the lumbar spinal cord, indicating poor penetration into the brain from the cerebrospinal fluid.[3] This limited brain exposure can be a significant hurdle in preclinical and clinical development for CNS indications.

Q2: What are the known physicochemical properties of BMT-090605?

Understanding the physicochemical properties of a compound is the first step in troubleshooting poor brain penetration. Below is a summary of the available data for BMT-090605.

Property	Value	Source
Molecular Weight	364.44 g/mol (free base)	[2]
400.90 g/mol (hydrochloride salt)	[1]
cLogP	0.93	[4]
Topological Polar Surface Area (tPSA)	90 Ų	[4]

These properties can be compared to those of AAK1 inhibitors with known brain penetration profiles to guide optimization efforts.

Compound	Brain Penetration	Brain/Plasma Ratio
LP-922761	Poor	0.007
LP-935509	Good	>2

Q3: What is the proposed mechanism of action for AAK1 inhibitors in neuropathic pain and how does it relate to CNS activity?

AAK1 inhibitors are believed to exert their antinociceptive effects through the modulation of the alpha-2 adrenergic signaling pathway at the spinal level.[3] This pathway is a known regulator of pain transmission. Inhibition of AAK1 is thought to reduce ascending pain signals. The requirement of crossing the blood-brain or blood-spinal cord barrier is critical for this therapeutic effect, as demonstrated by the lack of efficacy of poorly brain-penetrant AAK1 inhibitors when administered systemically.

Below is a diagram illustrating the proposed signaling pathway.

Caption: Proposed AAK1 signaling pathway in neuropathic pain.

Troubleshooting Guide: Addressing Poor Brain Penetration of BMT-090605

This guide provides a systematic approach to investigate and potentially overcome the poor brain penetration of BMT-090605.

Step 1: Characterize the Barrier Permeability - Is BMT-090605 a Substrate of Efflux Transporters?

A primary reason for poor brain penetration of small molecules is active efflux by transporters such as P-glycoprotein (P-gp/MDR1) and Breast Cancer Resistance Protein (BCRP) at the BBB. It is crucial to determine if BMT-090605 is a substrate for these transporters.

Experimental Protocol: In Vitro P-gp and BCRP Substrate Assay

This protocol outlines a bidirectional transport assay using Madin-Darby Canine Kidney (MDCKII) cells transfected with the human MDR1 gene (for P-gp) or ABCG2 gene (for BCRP).

Materials:

• MDCKII-MDR1 and wild-type MDCKII cells (for P-gp assay)

• MDCKII-BCRP and wild-type MDCKII cells (for BCRP assay)

• Transwell inserts (e.g., 24-well format, 0.4 µm pore size)

• Hank's Balanced Salt Solution (HBSS) with calcium and magnesium

• BMT-090605

• Known P-gp inhibitor (e.g., verapamil (B1683045) or elacridar)

• Known BCRP inhibitor (e.g., Ko143 or fumitremorgin C)

• LC-MS/MS for quantification

Methodology:

• Cell Seeding: Seed MDCKII-MDR1 (or MDCKII-BCRP) and wild-type MDCKII cells on Transwell inserts and culture until a confluent monolayer is formed. Monitor monolayer integrity by measuring transepithelial electrical resistance (TEER).

• Assay Initiation:

  • Wash the cell monolayers with pre-warmed HBSS.

  • Prepare dosing solutions of BMT-090605 in HBSS at the desired concentration (e.g., 1-10 µM).

  • For inhibitor groups, prepare dosing solutions containing BMT-090605 and a known P-gp or BCRP inhibitor.

• Bidirectional Transport:

  • Apical to Basolateral (A-B) Transport: Add the dosing solution to the apical (upper) chamber and fresh HBSS to the basolateral (lower) chamber.

  • Basolateral to Apical (B-A) Transport: Add the dosing solution to the basolateral chamber and fresh HBSS to the apical chamber.

• Sampling: Incubate at 37°C with 5% CO₂. Collect samples from the receiver chamber at specified time points (e.g., 30, 60, 90, 120 minutes) and from the donor chamber at the end of the experiment.

• Quantification: Analyze the concentration of BMT-090605 in all samples by LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions using the following formula: Papp = (dQ/dt) / (A * C₀) Where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

  • Calculate the efflux ratio (ER): ER = Papp (B-A) / Papp (A-B)

  • An efflux ratio significantly greater than 2 in the transfected cells and a reduction of this ratio in the presence of an inhibitor suggests that BMT-090605 is a substrate of the respective transporter.

Step 2: Quantify In Vivo Brain Penetration

If not already performed with systemic administration, a crucial step is to determine the brain-to-plasma concentration ratio (Kp) and the unbound brain-to-unbound plasma concentration ratio (Kp,uu).

Experimental Protocol: In Vivo Brain Penetration Study in Mice

Materials:

• Male C57BL/6 mice (or other appropriate strain)

• BMT-090605

• Appropriate vehicle for intravenous (IV) or oral (PO) administration

• Blood collection supplies (e.g., heparinized tubes)

• Brain homogenization equipment

• LC-MS/MS for quantification

Methodology:

• Dosing: Administer BMT-090605 to mice via the desired route (IV or PO) at a specified dose.

• Sample Collection: At various time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours), collect blood samples via cardiac puncture or other appropriate method. Immediately following blood collection, perfuse the mice with saline to remove blood from the brain vasculature.

• Sample Processing:

  • Centrifuge blood samples to obtain plasma.

  • Harvest the brains, weigh them, and homogenize in a suitable buffer.

• Quantification: Determine the concentration of BMT-090605 in plasma and brain homogenates using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the brain-to-plasma ratio (Kp) at each time point: Kp = Concentration in brain / Concentration in plasma

  • To determine the Kp,uu, the unbound fraction in plasma (fu,p) and brain (fu,b) needs to be measured, typically via equilibrium dialysis. Kp,uu = Kp * (fu,p / fu,b)

  • A Kp,uu value close to 1 suggests passive diffusion is the primary mechanism of brain entry. A value significantly less than 1 suggests efflux, while a value greater than 1 may indicate active uptake.

Step 3: Strategies to Improve Brain Penetration

If BMT-090605 is confirmed to have poor brain penetration due to efflux or other properties, the following strategies can be considered.

Troubleshooting Workflow

Caption: Workflow for troubleshooting poor brain penetration.

Medicinal Chemistry Approaches:

• Reduce Efflux Substrate Potential: If BMT-090605 is identified as a P-gp or BCRP substrate, structural modifications can be made to reduce its affinity for these transporters. This may involve reducing the number of hydrogen bond donors, increasing lipophilicity within an optimal range, or altering the overall molecular shape.

• Optimize Physicochemical Properties for Passive Diffusion: Even if not an efflux substrate, optimizing properties like lipophilicity (cLogP), polar surface area (PSA), and molecular weight can enhance passive diffusion across the BBB.

Formulation-Based Strategies:

• Nanoparticle Encapsulation: Encapsulating BMT-090605 in nanoparticles (e.g., liposomes, polymeric nanoparticles) can shield it from efflux transporters and facilitate its transport across the BBB.

• Prodrugs: A prodrug of BMT-090605 could be designed to have improved BBB permeability. Once in the brain, the prodrug would be converted to the active BMT-090605.

Co-administration Strategies:

• Efflux Transporter Inhibitors: In preclinical studies, co-administering BMT-090605 with a potent P-gp or BCRP inhibitor can help to confirm the role of efflux in its poor brain penetration and demonstrate the potential for improved efficacy with enhanced brain exposure.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Interpreting unexpected results in BMT-090605 experiments

Welcome to the technical support center for BMT-090605. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and interpreting unexpected results during their experiments with this potent AAK1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of BMT-090605?

BMT-090605 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1), with an IC50 value of 0.6 nM.[1][2][3] AAK1 is a serine/threonine kinase that plays a crucial role in clathrin-mediated endocytosis, a process essential for the internalization of cell surface receptors and other molecules.[4] By inhibiting AAK1, BMT-090605 disrupts these endocytic processes. The primary therapeutic application being investigated for BMT-090605 is the treatment of neuropathic pain, where it is believed to act by inhibiting AAK1 in the spinal cord and reducing ascending pain signals.[1][5]

Q2: Are there known off-target effects for BMT-090605?

Yes, while BMT-090605 is highly selective for AAK1, it has been shown to inhibit two other related kinases, BIKE (BMP-2-inducible protein kinase) and GAK (Cyclin G-associated kinase), at higher concentrations. The IC50 values for these off-targets are 45 nM for BIKE and 60 nM for GAK.[1][2][3][6] It is crucial to consider these off-target effects when designing experiments and interpreting results, especially at higher concentrations of the inhibitor.

Q3: My in vitro kinase assay results show lower than expected potency for BMT-090605. What could be the issue?

Several factors could contribute to this observation:

• ATP Concentration: The inhibitory potency of ATP-competitive inhibitors like BMT-090605 can be influenced by the concentration of ATP in the assay. High concentrations of ATP will require higher concentrations of the inhibitor to achieve the same level of inhibition.

• Enzyme Activity: Ensure that the recombinant AAK1 enzyme is active and used at an appropriate concentration. Enzyme activity can degrade with improper storage or handling.

• Assay Conditions: Factors such as buffer composition, pH, and incubation time can all affect enzyme kinetics and inhibitor potency. Refer to established protocols for AAK1 kinase assays for optimal conditions.

Q4: I am observing unexpected phenotypic changes in my cell-based assays that don't seem to align with AAK1 inhibition. What could be the cause?

This could be due to a few reasons:

• Off-Target Effects: At higher concentrations, the inhibition of BIKE and GAK by BMT-090605 could lead to unexpected cellular effects.[1][2][3][6]

• Signaling Crosstalk: AAK1 is known to be involved in multiple signaling pathways, including the WNT and Notch pathways.[7][8] Inhibition of AAK1 can therefore have downstream consequences on these pathways, leading to complex phenotypic outcomes.

• Cell Line Specificity: The cellular context is critical. The expression levels of AAK1, its substrates, and interacting partners can vary between different cell lines, leading to different responses to the inhibitor.

Q5: How should I prepare and store BMT-090605 solutions?

BMT-090605 is soluble in DMSO. For in vitro experiments, a stock solution can be prepared in DMSO.[1] It is recommended to store the solid compound and stock solutions at -20°C or -80°C for long-term stability.[1] Avoid repeated freeze-thaw cycles.

Troubleshooting Guides

Issue 1: Inconsistent IC50 values in in vitro kinase assays

Potential Cause	Troubleshooting Steps
Pipetting Inaccuracy	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions. Prepare a master mix of reagents to minimize well-to-well variability.
Variable Enzyme Activity	Use a fresh aliquot of AAK1 enzyme for each experiment. Ensure consistent storage conditions. Perform a quality control check of the enzyme activity before starting a new batch of experiments.
Compound Solubility	Visually inspect for any precipitation of BMT-090605 in the assay buffer. If solubility is an issue, consider using a lower concentration of the compound or adding a small amount of a non-ionic detergent like Tween-20 to the buffer.
Inconsistent Incubation Times	Use a multichannel pipette or automated liquid handler to start and stop reactions simultaneously for all wells.

Issue 2: Unexpected results in Western Blot analysis of AAK1 signaling

Potential Cause	Troubleshooting Steps
No change in p-AP2M1 (Thr156) levels	Confirm AAK1 inhibition: Ensure that BMT-090605 is active and used at a sufficient concentration to inhibit AAK1. Check antibody quality: Validate the specificity of the phospho-AP2M1 antibody using appropriate controls (e.g., phosphatase-treated lysates). Optimize lysis conditions: Use a lysis buffer containing phosphatase inhibitors to preserve the phosphorylation status of proteins.
Unexpected changes in other signaling proteins	Investigate off-target effects: Consider the possibility of BIKE and GAK inhibition at the concentration of BMT-090605 used. Explore pathway crosstalk: AAK1 inhibition can affect WNT and Notch signaling.[7][8] Probe for key components of these pathways to see if they are altered.
Multiple bands or non-specific signal	Optimize antibody concentrations: Titrate both primary and secondary antibodies to find the optimal dilution that minimizes non-specific binding. Improve blocking: Increase the concentration or duration of the blocking step. Consider using a different blocking agent (e.g., BSA instead of milk). Ensure proper washing: Increase the number or duration of wash steps to remove unbound antibodies.

Issue 3: High variability or unexpected toxicity in cell-based assays

Potential Cause	Troubleshooting Steps
Compound Cytotoxicity	Determine the cytotoxic profile of BMT-090605 in your specific cell line using a dose-response experiment and a cell viability assay (e.g., MTT or CellTiter-Glo). Use concentrations below the toxic threshold for your signaling experiments.
Edge Effects in multi-well plates	Avoid using the outer wells of the plate, as they are more prone to evaporation. If you must use them, ensure proper sealing of the plate and maintain humidity during incubation.
Cell culture conditions	Maintain consistent cell passage numbers, seeding densities, and media conditions across experiments to minimize variability.
Off-target cellular effects	If unexpected phenotypes are observed, consider if they could be mediated by inhibition of BIKE or GAK.[1][2][3][6] It may be useful to compare the effects of BMT-090605 with other AAK1 inhibitors that have different selectivity profiles.

Data Summary

Table 1: In Vitro Inhibitory Activity of BMT-090605

Kinase	IC50 (nM)
AAK1	0.6[1][2][3]
BIKE	45[1][2][3][6]
GAK	60[1][2][3][6]

Experimental Protocols

Protocol 1: In Vitro AAK1 Kinase Assay

This protocol provides a general framework for assessing the inhibitory activity of BMT-090605 against AAK1.

Materials:

• Recombinant human AAK1 enzyme

• AAK1 substrate (e.g., a peptide containing the AP2M1 phosphorylation site)

• BMT-090605

• ATP

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

• 96-well assay plates

Procedure:

• Compound Preparation: Prepare a serial dilution of BMT-090605 in DMSO. Further dilute the compounds in kinase assay buffer to the desired final concentrations.

• Enzyme and Substrate Preparation: Dilute the recombinant AAK1 enzyme and the substrate in kinase assay buffer to the desired concentrations.

• Assay Reaction: a. To each well of a 96-well plate, add the AAK1 enzyme. b. Add the serially diluted BMT-090605 or DMSO (vehicle control). c. Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme. d. Initiate the kinase reaction by adding the ATP and substrate mixture.

• Incubation: Incubate the plate at 30°C for the desired reaction time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the kinase activity using a suitable detection method according to the manufacturer's instructions.

• Data Analysis: Calculate the percent inhibition for each concentration of BMT-090605 and determine the IC50 value by fitting the data to a dose-response curve.

Visualizations

Caption: AAK1 signaling pathway and the inhibitory action of BMT-090605.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. AAK1 (AP2 associated kinase 1)_TargetMol [targetmol.com]
• 4. What are AAK1 inhibitors and how do they work? [synapse.patsnap.com]
• 5. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Titrating the Optimal Dose of BMT-090605 for Rodent Pain Models

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to titrating the optimal dose of BMT-090605, a potent and selective AAK1 inhibitor, for rodent pain models.

Mechanism of Action

BMT-090605 is a potent and selective inhibitor of the adapter protein-2 associated kinase 1 (AAK1) with an IC50 value of 0.6 nM.[1][2] It also inhibits BMP-2-inducible protein kinase (BIKE) and Cyclin G-associated kinase (GAK) with IC50 values of 45 nM and 60 nM, respectively.[1][3] By inhibiting AAK1 in the spinal cord, BMT-090605 demonstrates antinociceptive activity, making it a compound of interest for neuropathic pain research.[1][2][4][5]

Quantitative Data Summary

The following tables summarize the in vitro potency and in vivo dose-response data for BMT-090605.

Table 1: In Vitro Potency of BMT-090605

Target	IC50 (nM)
AAK1	0.6[1]
BIKE	45[1][3]
GAK	60[1][3]

Table 2: In Vivo Dose-Response of Intrathecal BMT-090605 in a Rat Chronic Constriction Injury (CCI) Model

Dose (µ g/rat )	Effect on Thermal Hyperalgesia	Notes
0.3	Dose-dependent reduction	Behavioral evaluation conducted 15 minutes after administration.[4][5]
1.0	Dose-dependent reduction
3.0	Efficacy comparable to 3 µ g/rat intrathecal clonidine	High dose tested in the study.[2][5][6]

Experimental Protocols

Protocol 1: Intrathecal Administration of BMT-090605 in a Rat Neuropathic Pain Model (CCI)

This protocol details the methodology for administering BMT-090605 to investigate its analgesic effects in a chronic constriction injury (CCI) model of neuropathic pain in rats.

1. Materials

• BMT-090605

• Vehicle: Artificial cerebrospinal fluid (aCSF) with HEPES buffer

• Hamilton syringe (10 µL) with a 30-gauge needle

• Male Sprague-Dawley rats with induced CCI

• Anesthesia (e.g., isoflurane)

• Thermal hyperalgesia testing apparatus (e.g., Hargreaves' test)

2. Drug Preparation

• Dissolve BMT-090605 in aCSF with HEPES buffer to the desired concentrations (e.g., 0.03, 0.1, and 0.3 µg/µL to deliver 0.3, 1.0, and 3.0 µg in a 10 µL injection volume).[6]

• Ensure the final solution is clear and free of precipitates.

3. Animal Preparation and Administration

• Briefly anesthetize the rat using isoflurane.

• Position the rat in a stereotaxic frame or hold it firmly to expose the lumbar region of the back.

• Identify the L5/L6 intervertebral space.

• Carefully insert the 30-gauge needle of the Hamilton syringe between the L5 and L6 vertebrae until a tail flick is observed, indicating proper placement in the intrathecal space.

• Slowly inject 10 µL of the BMT-090605 solution or vehicle.

• Withdraw the needle and allow the animal to recover from anesthesia in a clean cage.

4. Behavioral Testing

• Assess thermal hyperalgesia at baseline (before injection) and at specific time points post-injection (e.g., 15, 30, 60, and 120 minutes).

• Use a thermal pain model such as the Hargreaves' test to measure the paw withdrawal latency to a radiant heat source.

5. Data Analysis

• Record the paw withdrawal latencies for both the ipsilateral (injured) and contralateral (uninjured) paws.

• Analyze the data using appropriate statistical methods (e.g., two-way ANOVA followed by a post-hoc test) to determine the effect of different doses of BMT-090605 on thermal hyperalgesia.

Troubleshooting Guide

This guide addresses potential issues that may arise during the titration of BMT-090605 in rodent pain models.

Question	Possible Cause(s)	Suggested Solution(s)
No significant analgesic effect is observed even at the highest dose.	1. Improper intrathecal injection: The drug may not have reached the target site in the spinal cord. 2. Incorrect drug formulation: The compound may not be fully dissolved or may have degraded. 3. Timing of behavioral assessment: The peak effect of the drug may occur at a different time point.	1. Injection technique: Ensure a clear tail flick is observed upon needle insertion. Practice the technique to ensure consistency. Consider using a catheter for chronic dosing studies. 2. Formulation: Prepare fresh solutions for each experiment. Use a vehicle known to be compatible with BMT-090605, such as aCSF with HEPES buffer.[6] 3. Time course: Conduct a time-course study to determine the optimal time for behavioral testing after drug administration.
High variability in behavioral responses between animals in the same dose group.	1. Inconsistent injection volume or location. 2. Variability in the severity of the nerve injury. 3. Individual differences in drug metabolism or sensitivity.	1. Standardize injection procedure: Use a Hamilton syringe for precise volume delivery. Ensure all injections are performed by a trained individual. 2. Consistent surgical model: Ensure the CCI surgery is performed consistently to minimize variability in the resulting hyperalgesia. 3. Increase sample size: A larger number of animals per group can help to mitigate the impact of individual variability.
Animals exhibit signs of motor impairment or distress after injection.	1. The dose may be too high, leading to off-target effects. 2. The injection itself may have caused spinal cord damage.	1. Dose reduction: Test lower doses to determine if the motor impairment is dose-dependent. 2. Refine injection technique: Ensure the needle is inserted smoothly and at the correct angle to avoid damaging the spinal cord.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting dose for BMT-090605 in a rat neuropathic pain model?

A1: Based on published data, a starting dose of 0.3 µ g/rat administered intrathecally is recommended.[6] A dose-response curve should be generated by testing a range of doses (e.g., 0.3, 1.0, and 3.0 µ g/rat ) to determine the optimal dose for your specific experimental conditions.[5][6]

Q2: What is the appropriate vehicle for dissolving BMT-090605 for intrathecal administration?

A2: BMT-090605 and its hydrochloride salt can be dissolved in artificial cerebrospinal fluid (aCSF) with HEPES buffer for intrathecal dosing.[6]

Q3: How should BMT-090605 be stored?

A3: Stock solutions of BMT-090605 should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] It is recommended to store the solution under nitrogen and away from moisture.[1]

Q4: What is the expected duration of the analgesic effect of BMT-090605?

A4: The provided studies focused on the analgesic effect 15 minutes post-intrathecal administration.[4][5] To determine the full duration of action, a time-course study should be performed, with behavioral assessments at multiple time points following drug administration.

Q5: Are there any known off-target effects of BMT-090605?

A5: BMT-090605 is a selective AAK1 inhibitor but also shows activity against BIKE and GAK at higher concentrations.[1][3] It is important to consider these potential off-target effects when interpreting results, especially at higher doses.

Visualizations

Caption: Experimental workflow for BMT-090605 dose titration.

Caption: Proposed signaling pathway for BMT-090605's analgesic effect.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. glpbio.com [glpbio.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]

Avoiding artifacts in immunofluorescence with BMT-090605 treatment

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using BMT-090605 in immunofluorescence (IF) experiments. BMT-090605 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1), a key regulator of clathrin-mediated endocytosis (CME).[1][2][3] Understanding the mechanism of BMT-090605 is crucial for anticipating and troubleshooting potential artifacts in immunofluorescence staining.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for BMT-090605 and how might it affect my immunofluorescence results?

A1: BMT-090605 is a potent inhibitor of AAK1, a serine/threonine kinase that plays a critical role in clathrin-mediated endocytosis.[1][2] AAK1 phosphorylates the μ2 subunit of the adaptor protein 2 (AP2) complex, a key step for the recruitment of cargo proteins into clathrin-coated pits for internalization.[4][5] By inhibiting AAK1, BMT-090605 can disrupt the normal trafficking and cellular localization of transmembrane proteins. This could potentially lead to immunofluorescence artifacts such as altered protein distribution (e.g., accumulation of receptors at the cell surface), changes in cell morphology, or unexpected staining patterns.

Q2: I am observing a significant increase in the cell surface staining of my protein of interest after BMT-090605 treatment. Is this an artifact?

A2: This is a plausible biological effect of BMT-090605 treatment rather than a technical artifact. By inhibiting AAK1 and clathrin-mediated endocytosis, BMT-090605 can prevent the internalization of cell surface proteins, leading to their accumulation on the plasma membrane. It is crucial to have appropriate controls, including vehicle-treated cells, to distinguish between a biological effect and a non-specific artifact.

Q3: Can BMT-090605 treatment cause changes in cell morphology that could be misinterpreted in my immunofluorescence images?

A3: Yes, inhibition of kinases involved in cellular signaling and trafficking can sometimes lead to changes in cell morphology.[6][7][8] While direct evidence for BMT-090605 inducing morphological changes is not widely reported, it is a possibility. Any observed changes in cell shape or size should be documented and compared with vehicle-treated control cells.

Q4: Does BMT-090605 have off-target effects that I should be aware of?

A4: BMT-090605 is a selective AAK1 inhibitor, but it can also inhibit BMP-2-inducible protein kinase (BIKE) and Cyclin G-associated kinase (GAK) at higher concentrations.[1][2][3] It is advisable to use the lowest effective concentration of BMT-090605 to minimize potential off-target effects. Titrating the concentration of BMT-090605 in your specific cell type and assay is recommended.

Troubleshooting Guide

This guide addresses common immunofluorescence issues that may arise when using BMT-090605.

Problem	Potential Cause Related to BMT-090605 Treatment	Recommended Solution
High Background Staining	Altered membrane permeability or protein aggregation due to disruption of cellular trafficking.	Optimize fixation and permeabilization conditions. Increase the number and duration of wash steps.[9] Consider using a different blocking buffer.[10][11]
Weak or No Signal	Epitope masking due to protein accumulation or conformational changes. Altered localization of the target protein away from the expected cellular compartment.	Perform antigen retrieval to unmask epitopes.[12] Validate antibody specificity with positive and negative controls. Confirm the expected subcellular localization of your target protein in the presence and absence of BMT-090605 using other methods if possible.
Non-specific Staining or Unexpected Localization	Altered protein trafficking leading to the mislocalization of the target protein or interacting partners.	Carefully titrate the primary antibody concentration.[9][10] Use a secondary antibody from a different host species to rule out cross-reactivity.[10] Include a "secondary antibody only" control.
Patchy or Punctate Staining	Accumulation of the target protein in specific microdomains of the plasma membrane or in stalled endocytic vesicles.	This may be a true biological effect. Co-stain with markers for specific cellular compartments (e.g., early endosomes, plasma membrane) to characterize the nature of the puncta.
Changes in Cell Morphology	Disruption of signaling pathways that regulate the cytoskeleton.[6][7][13]	Quantify any changes in cell morphology and compare them to vehicle-treated controls. Consider staining for cytoskeletal components (e.g., actin, tubulin) to assess any structural rearrangements.

Experimental Protocols

Immunofluorescence Protocol for Cells Treated with BMT-090605

This protocol provides a general framework. Optimization of fixation, permeabilization, and antibody concentrations is recommended for each specific cell type and target protein.

Materials:

• Cells cultured on coverslips or in chamber slides

• BMT-090605 (and appropriate vehicle, e.g., DMSO)

• Phosphate-Buffered Saline (PBS)

• Fixation Solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Solution (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% Normal Goat Serum and 0.3% Triton X-100 in PBS)

• Primary Antibody (diluted in antibody dilution buffer)

• Fluorophore-conjugated Secondary Antibody (diluted in antibody dilution buffer)

• Nuclear Counterstain (e.g., DAPI)

• Antifade Mounting Medium

Procedure:

• Cell Seeding and Treatment: Seed cells on coverslips or chamber slides and allow them to adhere. Treat cells with the desired concentration of BMT-090605 or vehicle for the appropriate duration.

• Fixation: Gently wash the cells with PBS. Fix the cells with 4% paraformaldehyde in PBS for 10-20 minutes at room temperature.[4][14]

• Washing: Wash the cells three times with PBS for 5 minutes each.[4]

• Permeabilization: If staining for an intracellular antigen, permeabilize the cells with 0.1-0.5% Triton X-100 in PBS for 10 minutes at room temperature.[4] For cell surface proteins, this step can be skipped.

• Blocking: Block non-specific antibody binding by incubating the cells in Blocking Buffer for 1 hour at room temperature.[14]

• Primary Antibody Incubation: Dilute the primary antibody to its optimal concentration in antibody dilution buffer. Incubate the cells with the primary antibody for 1 hour at room temperature or overnight at 4°C.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in antibody dilution buffer. Incubate the cells with the secondary antibody for 1 hour at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each, protected from light.

• Counterstaining: Incubate the cells with a nuclear counterstain like DAPI for 5 minutes.

• Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging: Visualize the staining using a fluorescence microscope with the appropriate filters.

Visualizations

Signaling Pathway of AAK1 in Clathrin-Mediated Endocytosis

Caption: AAK1's role in clathrin-mediated endocytosis and its inhibition by BMT-090605.

Experimental Workflow for Troubleshooting Immunofluorescence Artifacts

Caption: A logical workflow for troubleshooting immunofluorescence artifacts.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. rupress.org [rupress.org]
• 5. molbiolcell.org [molbiolcell.org]
• 6. KT5720 and U-98017 inhibit MAPK and alter the cytoskeleton and cell morphology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BmCDK5 Affects Cell Proliferation and Cytoskeleton Morphology by Interacting with BmCNN in Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Action of tolytoxin on cell morphology, cytoskeletal organization, and actin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 10. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Immunofluorescence Troubleshooting | Tips & Tricks [stressmarq.com]
• 12. An introduction to Performing Immunofluorescence Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | The Role of the Cytoskeleton in Regulating the Natural Killer Cell Immune Response in Health and Disease: From Signaling Dynamics to Function [frontiersin.org]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

BMT-090605: A Comparative Analysis of Potency Against Other AAK1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the AAK1 inhibitor BMT-090605 with other notable inhibitors of the Adaptor-Associated Kinase 1 (AAK1). The data presented is compiled from various publicly available sources to facilitate an objective evaluation of their relative potencies.

AAK1 is a serine/threonine kinase that plays a crucial role in clathrin-mediated endocytosis, a fundamental cellular process for internalizing molecules from the cell surface. Its involvement in various signaling pathways has made it an attractive target for therapeutic intervention in several diseases, including neuropathic pain and viral infections. This guide focuses on the inhibitory activity of BMT-090605 in relation to its counterparts, providing researchers with the necessary data to inform their discovery and development efforts.

Potency Comparison of AAK1 Inhibitors

The following table summarizes the in vitro potency of BMT-090605 and other selected AAK1 inhibitors. The data is presented as IC50 (half-maximal inhibitory concentration) or Ki (inhibition constant) values, which are standard measures of a drug's effectiveness in inhibiting a specific biological or biochemical function. Lower values indicate higher potency.

Inhibitor	AAK1 IC50 (nM)	AAK1 Ki (nM)	Other Kinase Targets (IC50 in nM)
BMT-090605	0.6 [1][2][3][4]	-	BIKE (45), GAK (60)[1][2][3][5][4]
SGC-AAK1-1	270[6]	9.1[6]	BMP2K (Ki = 17)
LP-935509	3.3[6]	0.9[6]	BIKE (14), GAK (320)[5][6]
BMS-986176 (LX-9211)	2[6]	-	-
BMT-124110	0.9[6]	-	BIKE (17), GAK (99)[5][6]
BMS-901715	3.3	-	-
HW161023	5.4	-	-
AAK1-IN-2 TFA	5.8[6]	-	-
AAK1-IN-10	9.62	-	-
AAK1-IN-9	10.92[5]	-	-
BMS-911172	12	-	-
TIM-098a	240[7]	-	-

AAK1 Signaling Pathway in Clathrin-Mediated Endocytosis

The following diagram illustrates the central role of AAK1 in the process of clathrin-mediated endocytosis. AAK1 phosphorylates the μ2 subunit of the AP2 adaptor complex, a critical step for the recruitment of cargo and the subsequent formation of clathrin-coated pits.

AAK1's Role in Clathrin-Mediated Endocytosis

Experimental Protocols

The potency of AAK1 inhibitors is commonly determined using various in vitro assays. The following sections describe the general principles of the key experimental methods cited in the literature.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Binding Assay

This assay measures the binding of an inhibitor to the AAK1 kinase domain.

• Principle: The assay relies on the transfer of energy between a donor fluorophore (e.g., Europium-labeled anti-tag antibody that binds to the kinase) and an acceptor fluorophore (e.g., a fluorescently labeled tracer that binds to the ATP-binding site of the kinase). When the donor and acceptor are in close proximity (i.e., the tracer is bound to the kinase), excitation of the donor results in energy transfer and emission from the acceptor. A test compound that binds to the AAK1 ATP-binding site will displace the tracer, leading to a decrease in the FRET signal.

• General Procedure:

  • A mixture of AAK1 enzyme and a Europium-labeled anti-tag antibody is prepared in an assay buffer.

  • Serial dilutions of the test inhibitor (e.g., BMT-090605) are added to the wells of a microplate.

  • The kinase/antibody mixture is added to the wells.

  • A fluorescently labeled AAK1 tracer is added to initiate the binding reaction.

  • After incubation, the plate is read on a TR-FRET-capable plate reader, measuring the emission at both the donor and acceptor wavelengths.

  • The ratio of acceptor to donor emission is calculated, and IC50 values are determined by plotting the signal against the inhibitor concentration.

NanoBRET™ Target Engagement Intracellular Kinase Assay

This assay measures the binding of an inhibitor to AAK1 within living cells.

• Principle: The assay utilizes Bioluminescence Resonance Energy Transfer (BRET), a proximity-based assay that measures the energy transfer between a bioluminescent donor (NanoLuc® luciferase fused to AAK1) and a fluorescent acceptor (a cell-permeable fluorescent tracer that binds to the kinase's ATP pocket). Compound binding to the AAK1-NanoLuc® fusion protein displaces the tracer, leading to a loss of BRET signal.

• General Procedure: [2][8][9]

  • HEK293 cells are transiently transfected with a vector expressing a NanoLuc®-AAK1 fusion protein.

  • The transfected cells are seeded into multi-well plates.

  • The cells are treated with the NanoBRET™ tracer and varying concentrations of the test inhibitor.

  • After an incubation period, the NanoBRET™ substrate is added to measure the BRET signal using a luminometer capable of detecting both donor and acceptor wavelengths.

  • IC50 values are calculated from the dose-response curves of the BRET ratio versus inhibitor concentration.

Split Luciferase Complementation Assay

This assay can be adapted to measure the inhibition of AAK1 activity by assessing its interaction with a substrate or downstream effector.

• Principle: Two proteins of interest (e.g., AAK1 and a binding partner) are fused to complementary, non-functional fragments of a luciferase enzyme. If the two proteins interact, the luciferase fragments are brought into close proximity, reconstituting an active enzyme that generates a luminescent signal in the presence of its substrate. An inhibitor that disrupts this interaction will lead to a decrease in the luminescent signal.

• General Procedure: [10][11][12][13][14]

  • Expression vectors for the two fusion proteins (e.g., AAK1-N-terminal luciferase and binding partner-C-terminal luciferase) are constructed.

  • These vectors are co-transfected into a suitable cell line.

  • The cells are then treated with various concentrations of the test inhibitor.

  • After incubation, the cells are lysed, and the luciferase substrate is added.

  • The luminescence is measured using a luminometer.

  • A decrease in luminescence in the presence of the inhibitor indicates disruption of the protein-protein interaction.

Conclusion

The data presented in this guide demonstrates that BMT-090605 is a highly potent AAK1 inhibitor, exhibiting sub-nanomolar IC50 values. When compared to other well-characterized AAK1 inhibitors, BMT-090605 stands out for its exceptional potency. Researchers should consider the selectivity profile of each inhibitor, as off-target effects can influence experimental outcomes. The choice of inhibitor will ultimately depend on the specific requirements of the research, including the desired potency, selectivity, and the experimental system being used. The provided experimental methodologies offer a foundational understanding of how the potency of these compounds is assessed, enabling researchers to better interpret and contextualize the available data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. reactionbiology.com [reactionbiology.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. file.medchemexpress.eu [file.medchemexpress.eu]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. AP2-associated Kinase 1 (AAK1) (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 8. worldwide.promega.com [worldwide.promega.com]
• 9. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
• 10. The split luciferase complementation assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Protocol for analyzing protein-protein interactions by split-luciferase complementation assays in human cell lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analysis of Protein-Protein Interactions by Split Luciferase Complementation Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. files.core.ac.uk [files.core.ac.uk]

A Comparative Analysis of the Kinase Selectivity of BMT-090605 and LP-935509

In the landscape of kinase inhibitor development, particularly for therapeutic areas such as neuropathic pain, the selectivity of a compound is a critical determinant of its potential efficacy and safety. This guide provides a detailed comparison of the selectivity profiles of two notable inhibitors of Adaptor Associated Kinase 1 (AAK1): BMT-090605 and LP-935509. Both compounds have been identified as potent AAK1 inhibitors with potential applications in pain management. This analysis is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced differences in the target engagement of these molecules.

Executive Summary

Both BMT-090605 and LP-935509 are highly potent inhibitors of AAK1. However, their selectivity profiles against the closely related kinases BIKE (BMP-2-inducible protein kinase) and GAK (Cyclin G-associated kinase) exhibit notable differences. BMT-090605 demonstrates higher potency for AAK1, while LP-935509 shows a wider therapeutic window between AAK1 and GAK. The following sections provide a detailed breakdown of their comparative selectivity based on available experimental data.

Data Presentation: Inhibitor Potency (IC50)

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. The table below summarizes the reported IC50 values for BMT-090605 and LP-935509 against AAK1 and the related kinases BIKE and GAK.

Target Kinase	BMT-090605 IC50 (nM)	LP-935509 IC50 (nM)
AAK1	0.6[1]	3.3[2][3][4][5]
BIKE	45[1]	14[2][3]
GAK	60[1]	320[2][3]

Note: Lower IC50 values indicate higher potency.

Based on this data, BMT-090605 is a more potent inhibitor of AAK1 than LP-935509. However, LP-935509 displays greater selectivity for AAK1 over GAK, with an approximately 97-fold difference in IC50 values, compared to the 100-fold difference for BMT-090605. In contrast, LP-935509 is a more potent inhibitor of BIKE than BMT-090605.

Experimental Protocols

The following methodologies are based on published research and are provided to offer insight into how the comparative selectivity data was generated.

Recombinant Kinase Inhibition Assays (AAK1, BIKE, GAK)

The in vitro potency of the inhibitors was determined using enzymatic assays with recombinant human kinase domains.

• Kinase Reaction Setup: The kinase reactions were typically performed in a 384-well plate format. Each reaction well contained the respective kinase (AAK1, BIKE, or GAK), a peptide substrate derived from the μ2 protein (a known AAK1 substrate), and ATP.

• Inhibitor Addition: Serial dilutions of the test compounds (BMT-090605 or LP-935509) were added to the reaction wells.

• Reaction Initiation and Incubation: The kinase reaction was initiated by the addition of ATP. The plates were then incubated at a controlled temperature (e.g., 30°C) for a specific duration to allow for substrate phosphorylation.

• Detection of Phosphorylation: The level of peptide phosphorylation was quantified. This is often achieved using methods like mobility shift microfluidic electrophoresis or radiometric assays that measure the incorporation of radiolabeled phosphate (B84403) from [γ-³²P]ATP into the substrate.

• IC50 Determination: The inhibitor concentration that resulted in a 50% reduction in kinase activity compared to a vehicle control was determined by fitting the dose-response data to a four-parameter logistic equation.

Cellular AAK1 Inhibition Assay

To assess inhibitor activity in a cellular context, a whole-cell assay was employed.

• Cell Culture and Transfection: Human embryonic kidney cells (HEK293) were cultured and engineered to overexpress both human AAK1 and its substrate, the μ2 protein of the AP-2 complex.

• Compound Treatment: The engineered cells were treated with varying concentrations of the test inhibitors.

• Cell Lysis and Immunoprecipitation: Following incubation with the inhibitors, the cells were lysed, and the μ2 protein was isolated using immunoprecipitation.

• Phosphorylation Analysis: The phosphorylation status of the immunoprecipitated μ2 protein at threonine 156 (the AAK1 target site) was determined, typically by Western blotting using a phospho-specific antibody.

• Cellular IC50 Calculation: The concentration of the inhibitor that caused a 50% reduction in the phosphorylation of μ2 in the treated cells was calculated.

Visualizations

Signaling Pathway of AAK1 in Clathrin-Mediated Endocytosis

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. LP-935509 | AAK1 | BIKE | GAKT Inhibitor | TargetMol [targetmol.com]

A Comparative Guide: BMT-090605 and Gabapentin for Neuropathic Pain

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the novel investigational compound BMT-090605 and the established therapeutic agent gabapentin (B195806) in the context of neuropathic pain. The following sections objectively evaluate their mechanisms of action, preclinical efficacy, and the experimental protocols used to generate the supporting data.

Introduction and Mechanisms of Action

BMT-090605 is a potent and selective inhibitor of the Adapter-Associated Kinase 1 (AAK1), a serine/threonine kinase involved in clathrin-mediated endocytosis.[1] Inhibition of AAK1 is a novel therapeutic approach for neuropathic pain.[2] The antinociceptive effects of AAK1 inhibitors are thought to be mediated at the spinal level, reducing the transmission of ascending pain signals.[2] Studies have shown that AAK1 knockout mice exhibit a reduced response to persistent pain.[2]

Gabapentin , an anticonvulsant drug, is a first-line treatment for neuropathic pain. Its primary mechanism of action involves binding to the α2δ-1 subunit of voltage-gated calcium channels in the central nervous system.[3] This interaction reduces the influx of calcium into presynaptic nerve terminals, which in turn diminishes the release of excitatory neurotransmitters like glutamate (B1630785) and substance P, thereby dampening neuronal hyperexcitability associated with neuropathic pain.[3]

Preclinical Efficacy in Neuropathic Pain Models

The most common preclinical model for studying neuropathic pain is the Chronic Constriction Injury (CCI) model in rats. This model mimics the symptoms of human neuropathic pain, such as thermal hyperalgesia (an increased sensitivity to heat).

BMT-090605 Efficacy Data

Preclinical studies have demonstrated that intrathecal administration of BMT-090605 produces a dose-dependent reduction in thermal hyperalgesia in the rat CCI model.[1][4]

Compound	Administration Route	Dose Range	Effect on Thermal Hyperalgesia (CCI Model)
BMT-090605	Intrathecal	0.3 - 3 µ g/rat	Dose-dependent reduction in paw withdrawal latency.[1][4]

Gabapentin Efficacy Data

Gabapentin has been extensively studied in the CCI model and has consistently shown efficacy in reversing both thermal and mechanical hyperalgesia.

Compound	Administration Route	Dose Range	Effect on Thermal Hyperalgesia (CCI Model)
Gabapentin	Intrathecal	30 - 300 µg	Dose-dependent reversal of hyperalgesia.[5][6]
Gabapentin	Intraperitoneal (i.p.)	100 mg/kg	Significant attenuation of heat hyperalgesia.[7]

Comparative Insights

While a direct head-to-head clinical trial is not yet available, some preclinical evidence suggests that AAK1 inhibitors may offer comparable pain relief to gabapentin.[1] It is important to note that the different routes of administration and the lack of standardized reporting of efficacy (e.g., percentage of maximum possible effect) in the available preclinical studies make a direct quantitative comparison of potency challenging.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Chronic Constriction Injury (CCI) Model

The CCI model is a widely used surgical procedure to induce neuropathic pain in rodents.

• Animal Model: Male Sprague-Dawley rats are typically used.

• Anesthesia: Animals are anesthetized, commonly with an intraperitoneal injection of a ketamine/xylazine cocktail.

• Surgical Procedure: The sciatic nerve on one side is exposed at the mid-thigh level. Four loose ligatures are tied around the nerve at approximately 1 mm intervals. The ligatures are tightened to the point of causing a slight constriction without arresting epineural blood flow. The incision is then closed in layers.

• Post-operative Care: Animals are monitored for recovery and signs of infection. Behavioral testing typically commences several days after surgery, once neuropathic pain symptoms have developed.

Thermal Hyperalgesia Assessment (Plantar Test)

This test measures the sensitivity of the animal's paw to a heat stimulus.

• Apparatus: A plantar test apparatus consists of a glass platform and a radiant heat source that can be positioned under the paw.

• Procedure: The rat is placed in a plastic enclosure on the glass platform and allowed to acclimate. The heat source is then positioned under the plantar surface of the hind paw, and the time it takes for the rat to withdraw its paw (paw withdrawal latency) is recorded.[8]

• Data Analysis: A shortened paw withdrawal latency in the injured paw compared to the uninjured paw or baseline measurements indicates the presence of thermal hyperalgesia.[9][10] The effect of a test compound is measured by its ability to increase this withdrawal latency back towards baseline levels.

Signaling Pathways and Experimental Workflows

AAK1 Signaling Pathway in Neuropathic Pain

The inhibition of AAK1 is believed to modulate pain signaling within the dorsal horn of the spinal cord. While the precise downstream signaling cascade is still under investigation, it is understood that AAK1 plays a role in regulating the endocytosis of receptors and ion channels involved in neurotransmission. By inhibiting AAK1, BMT-090605 may alter the surface expression and function of key proteins involved in the hyperexcitability of dorsal horn neurons that characterizes neuropathic pain.

Caption: AAK1 Inhibition in Neuropathic Pain.

Experimental Workflow for Preclinical Efficacy Testing

The following diagram illustrates the typical workflow for evaluating the efficacy of a compound in the CCI model of neuropathic pain.

Caption: Preclinical Neuropathic Pain Study Workflow.

Conclusion

BMT-090605 represents a promising novel approach for the treatment of neuropathic pain by targeting AAK1. Preclinical data indicate its potential to alleviate thermal hyperalgesia, a key symptom of neuropathic pain. Gabapentin, a well-established therapeutic, demonstrates robust efficacy in similar models through its interaction with voltage-gated calcium channels. While direct comparative data is limited, the distinct mechanisms of action of these two compounds suggest that AAK1 inhibitors like BMT-090605 could offer a valuable alternative or complementary therapeutic strategy for patients with neuropathic pain. Further head-to-head preclinical and clinical studies are warranted to fully elucidate the comparative efficacy and safety profiles of these two agents.

References

• 1. AAK1 Inhibitors as an Emerging Treatment for Neuropathic Pain | PainScale [painscale.com]
• 2. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Effect of systemic and intrathecal gabapentin on allodynia in a new rat model of postherpetic neuralgia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The effect of intrathecal gabapentin and 3-isobutyl gamma-aminobutyric acid on the hyperalgesia observed after thermal injury in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. scielo.br [scielo.br]
• 8. Video: Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats [jove.com]
• 9. Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Spared nerve injury rats exhibit thermal hyperalgesia on an automated operant dynamic thermal escape Task - PMC [pmc.ncbi.nlm.nih.gov]

Validating the On-Target Effects of BMT-090605 Using AAK1 Knockout Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of pharmacological inhibition of Adaptor-Associated Kinase 1 (AAK1) by BMT-090605 with genetic knockout of AAK1. The data presented herein supports the validation of BMT-090605's on-target effects, a crucial step in preclinical drug development. By juxtaposing the phenotypic outcomes of AAK1 knockout mice with the pharmacological effects of BMT-090605 in wild-type animals, we provide a clear framework for assessing the specificity and therapeutic potential of this potent AAK1 inhibitor.

Introduction to AAK1 and BMT-090605

Adaptor-Associated Kinase 1 (AAK1) is a serine/threonine kinase that plays a significant role in clathrin-mediated endocytosis, a fundamental process for synaptic vesicle recycling and receptor internalization.[1] Through its interaction with the AP2 complex, AAK1 regulates the trafficking of various cellular components. Recent studies have identified AAK1 as a promising therapeutic target for neuropathic pain.[2][3]

BMT-090605 is a potent and selective small molecule inhibitor of AAK1. Its ability to modulate AAK1 activity makes it a valuable tool for studying the physiological roles of this kinase and a potential therapeutic agent for conditions like neuropathic pain.

Comparison of In Vitro Potency and Selectivity

BMT-090605 demonstrates high potency for AAK1 in biochemical assays. However, like many kinase inhibitors, it exhibits some activity against other related kinases. Understanding this selectivity profile is critical for interpreting in vivo results.

Compound	AAK1 IC50 (nM)	BIKE IC50 (nM)	GAK IC50 (nM)
BMT-090605	0.6	45	60
LP-935509	3.3	14	320
BMS-986176	2	>1000	>1000
SGC-AAK1-1	270 (Ki of 9 nM)	Potent inhibitor	Weak inhibitor

Table 1: In vitro inhibitory activity of BMT-090605 and other notable AAK1 inhibitors against related kinases. BIKE (BMP-2 inducible kinase) and GAK (Cyclin G-associated kinase) are the most closely related kinases to AAK1.[4][5][6]

Validating On-Target Effects: AAK1 Knockout vs. BMT-090605

The cornerstone of validating a targeted therapy is to demonstrate that its pharmacological effects phenocopy the genetic deletion of its target. This section compares the outcomes of AAK1 knockout mice with those of wild-type mice treated with BMT-090605 in established models of neuropathic pain.

Behavioral Phenotype in Neuropathic Pain Models

Formalin Test: This test assesses inflammatory pain responses, with a distinct early (acute) and late (persistent) phase. AAK1 knockout mice exhibit a significantly reduced pain response specifically in the late phase, suggesting a role for AAK1 in the central sensitization associated with persistent pain.[2][3]

Spinal Nerve Ligation (SNL): This surgical model induces mechanical allodynia, a key feature of neuropathic pain where non-painful stimuli are perceived as painful. AAK1 knockout mice show a marked resistance to the development of mechanical allodynia following SNL surgery.[2][3]

Model	AAK1 Knockout Phenotype	BMT-090605 Effect in Wild-Type Mice
Formalin Test (Late Phase)	Markedly reduced number of flinches	Dose-dependent reduction in paw flinching time
Spinal Nerve Ligation (SNL)	Failure to develop tactile allodynia	Dose-dependent reversal of established mechanical allodynia

Table 2: Comparison of the behavioral phenotype of AAK1 knockout mice and the pharmacological effects of BMT-090605 in wild-type mice in neuropathic pain models.[2][3][7][8]

Quantitative Comparison of In Vivo Efficacy

The following table summarizes the quantitative data from studies evaluating the AAK1 knockout phenotype and the in vivo efficacy of AAK1 inhibitors.

Assay	AAK1 Knockout Mice (vs. Wild-Type)	BMT-090605 (in rats)	LP-935509 (in mice)
Formalin Test (Phase II Flinches)	~50% reduction	Not explicitly quantified in available literature	Dose-dependent reduction; significant at 30 and 60 mg/kg
Spinal Nerve Ligation (Paw Withdrawal Threshold in g)	Significantly higher threshold (resistance to allodynia)	Dose-dependent reduction in thermal hyperalgesia (intrathecal)	Dose-dependent reversal of mechanical allodynia (oral)

Table 3: Quantitative comparison of the effects of AAK1 knockout and AAK1 inhibitors in rodent models of neuropathic pain.[7][8][9]

Experimental Protocols

Formalin Test in Mice

• Acclimation: Individually house mice in observation chambers for at least 30 minutes before the test.

• Formalin Injection: Inject 20 µL of a 5% formalin solution subcutaneously into the plantar surface of the right hind paw.

• Observation: Immediately after injection, place the mouse back into the observation chamber. Record the cumulative time spent licking or flinching the injected paw during the late phase of the test (typically 15-40 minutes post-injection).

• Data Analysis: Compare the total time spent licking/flinching between different treatment groups (e.g., wild-type + vehicle, wild-type + BMT-090605, and AAK1 knockout).

Spinal Nerve Ligation (SNL) Model in Mice

• Anesthesia: Anesthetize the mouse using an appropriate anesthetic agent (e.g., isoflurane).

• Surgical Procedure: Make a small incision to expose the L4 and L5 spinal nerves. Tightly ligate the L5 spinal nerve with a silk suture.

• Post-operative Care: Provide appropriate post-operative analgesia and care.

• Behavioral Testing (von Frey Test): At various time points post-surgery (e.g., 3, 7, 14 days), assess mechanical allodynia using von Frey filaments. Apply filaments of increasing force to the plantar surface of the ipsilateral hind paw and determine the paw withdrawal threshold (the lowest force that elicits a withdrawal response).

• Data Analysis: Compare the paw withdrawal thresholds between sham-operated, SNL-vehicle treated, SNL-BMT-090605 treated, and AAK1 knockout SNL groups.

Western Blot for AP2M1 Phosphorylation

• Tissue Collection: Euthanize animals and rapidly dissect the spinal cord or relevant brain regions.

• Protein Extraction: Homogenize the tissue in lysis buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and then incubate with a primary antibody specific for phosphorylated AP2M1 (Thr156). Subsequently, incubate with a secondary antibody conjugated to HRP.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize the phosphorylated AP2M1 signal to the total AP2M1 or a loading control (e.g., GAPDH, β-actin). Compare the levels of AP2M1 phosphorylation between different treatment groups.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the known signaling pathway of AAK1 and the experimental workflow for validating the on-target effects of BMT-090605.

Caption: AAK1 signaling pathway in clathrin-mediated endocytosis.

Caption: Experimental workflow for validating BMT-090605 on-target effects.

Conclusion

References

• 1. tandfonline.com [tandfonline.com]
• 2. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Guide to Negative Control Experiments for BMT-090605 Studies in Neuropathic Pain Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of negative control experiments crucial for validating the on-target effects of BMT-090605, a potent and selective inhibitor of Adaptor Protein-2 Associated Kinase 1 (AAK1), in the context of neuropathic pain studies. The guide details various negative control strategies, presents comparative data with alternative compounds, and outlines relevant experimental protocols.

Introduction to BMT-090605

BMT-090605 is a small molecule inhibitor targeting AAK1, a serine/threonine kinase involved in clathrin-mediated endocytosis. Inhibition of AAK1 has emerged as a promising therapeutic strategy for neuropathic pain. BMT-090605 demonstrates high potency for AAK1 with an IC50 of 0.6 nM. It also exhibits inhibitory activity against other kinases, namely BMP-2-inducible protein kinase (BIKE) and Cyclin G-associated kinase (GAK), at higher concentrations (IC50 of 45 nM and 60 nM, respectively)[1]. To rigorously validate that the observed antinociceptive effects of BMT-090605 are mediated through the specific inhibition of AAK1, a well-designed set of negative control experiments is paramount.

Negative Control Strategies for BMT-090605 Studies

To ensure the specificity of BMT-090605's effects, several types of negative controls should be employed. These controls are designed to distinguish the on-target effects from off-target and non-specific activities.

Pharmacological Negative Controls

• Poorly Brain-Penetrant Inhibitors: To confirm that the antinociceptive effects of AAK1 inhibitors are centrally mediated, a potent inhibitor with poor brain penetration can be used as a negative control in systemic administration studies. For instance, LP-922761, a potent AAK1 inhibitor with limited brain-to-plasma ratio, was shown to be inactive in a mouse model of neuropathic pain when administered orally, in contrast to the brain-penetrant inhibitor LP-935509[2]. This strategy helps to localize the site of action required for efficacy.

Genetic Negative Controls

• AAK1 Knockout (KO) Animals: The most definitive genetic negative control involves the use of AAK1 knockout mice. These animals lack the AAK1 protein, and therefore, any effect of BMT-090605 that is truly AAK1-dependent should be absent in these mice. Studies have shown that AAK1 KO mice exhibit a reduced response to persistent pain in the formalin test and do not develop mechanical allodynia after spinal nerve ligation, phenocopying the effects of AAK1 inhibitors[2][3][4].

Comparative Performance of BMT-090605 and Alternatives

The following tables summarize the in vitro and in vivo performance of BMT-090605 in comparison to other AAK1 inhibitors and the standard-of-care neuropathic pain medication, gabapentin (B195806).

Table 1: In Vitro Inhibitory Activity of AAK1 Inhibitors

Compound	AAK1 IC50 (nM)	BIKE IC50 (nM)	GAK IC50 (nM)	Reference
BMT-090605	0.6	45	60	[1]
LP-935509	3.3	14	320	[2]
LP-922761	4.8	24	>1000	[2]
SGC-AAK1-1	270	Potent	-
SGC-AAK1-1N	>1000	Inactive	Inactive

Table 2: In Vivo Efficacy of BMT-090605 vs. Comparators in Neuropathic Pain Models

Compound	Animal Model	Route of Administration	Dose Range	Outcome	Reference
BMT-090605	Rat (CCI)	Intrathecal	0.3 - 3 µg	Dose-dependent reduction in thermal hyperalgesia	[5]
LP-935509	Mouse (SNL)	Oral	3 - 30 mg/kg	Reversal of mechanical allodynia	[2]
LP-922761	Mouse (SNL)	Oral	60 mg/kg	Inactive in reversing mechanical allodynia	[2]
Gabapentin	Mouse (SNL)	Oral	200 mg/kg	Significant reversal of mechanical allodynia	[2]
Clonidine	Rat (CCI)	Intrathecal	3 µg	Efficacy comparable to 3 µg BMT-090605

Experimental Protocols

In Vitro AAK1 Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of BMT-090605 against AAK1 kinase.

Materials:

• Recombinant human AAK1 enzyme

• AAK1 substrate (e.g., a peptide derived from the µ2 subunit of the AP2 complex)

• ATP (radiolabeled or used in a luminescence-based detection system)

• BMT-090605 and control compounds

• Assay buffer (containing MgCl2, DTT, and a buffering agent)

• 96- or 384-well plates

• Detection reagents (e.g., scintillation fluid or luciferase/luciferin)

Procedure:

• Prepare a serial dilution of BMT-090605 and control compounds in DMSO.

• In the wells of the assay plate, add the assay buffer, the AAK1 enzyme, and the substrate.

• Add the diluted compounds to the wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Stop the reaction (e.g., by adding a stop solution or by capturing the substrate on a filter).

• Quantify the kinase activity by measuring the amount of phosphorylated substrate.

• Plot the percentage of inhibition against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

In Vivo Chronic Constriction Injury (CCI) Model of Neuropathic Pain

Objective: To evaluate the antinociceptive effect of intrathecally administered BMT-090605 in a rat model of neuropathic pain.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Anesthetics (e.g., isoflurane)

• Surgical instruments

• 4-0 chromic gut sutures

• BMT-090605, vehicle control, and positive control (e.g., clonidine)

• Intrathecal catheters

• Apparatus for assessing thermal hyperalgesia (e.g., plantar test)

Procedure:

• Surgical Procedure: Anesthetize the rats. Expose the sciatic nerve in the mid-thigh region and place four loose ligatures of chromic gut suture around it. Close the incision in layers.

• Drug Administration: After a post-operative recovery period and confirmation of neuropathic pain development (typically 7-14 days), administer BMT-090605, vehicle, or a positive control via an intrathecal catheter.

• Behavioral Testing: Assess thermal hyperalgesia at baseline and at various time points after drug administration using the plantar test. Measure the latency of paw withdrawal from a radiant heat source. An increase in withdrawal latency indicates an antinociceptive effect.

• Data Analysis: Compare the paw withdrawal latencies between the different treatment groups using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests).

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. The efficacy of combination treatment of gabapentin and electro-acupuncture on paclitaxel-induced neuropathic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. criver.com [criver.com]
• 5. researchgate.net [researchgate.net]

Comparative Efficacy Analysis of BMT-090605: An In Vitro and In Vivo Guide for Researchers

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of BMT-090605, a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1). The document is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of BMT-090605's performance against other notable AAK1 inhibitors, supported by experimental data and methodologies.

In Vitro Efficacy: Potency and Selectivity

BMT-090605 demonstrates high potency against AAK1 with an IC50 value of 0.6 nM.[1][2] Its selectivity was assessed against two closely related kinases, BMP-2-inducible protein kinase (BIKE) and Cyclin G-associated kinase (GAK), revealing IC50 values of 45 nM and 60 nM, respectively.[1][2] This indicates a significant selectivity margin for AAK1.

For comparative purposes, this guide includes data for two other well-characterized AAK1 inhibitors: LP-935509 and BMS-986176.

Compound	AAK1 IC50 (nM)	BIKE IC50 (nM)	GAK IC50 (nM)
BMT-090605	0.6 [1][2]	45 [1][2]	60 [1][2]
LP-935509	3.3[3][4][5][6][7]	14[3][4][6][7]	320[3][4][6][7]
BMS-986176	2[8][9][10]	>10,000	>10,000

Table 1: In Vitro Potency and Selectivity of AAK1 Inhibitors. Lower IC50 values indicate higher potency. The selectivity profile highlights the compound's specificity for the intended target.

In Vivo Efficacy: Neuropathic Pain Models

BMT-090605 has been evaluated in a preclinical model of neuropathic pain, specifically the chronic constriction injury (CCI) model in rats. Intrathecal administration of BMT-090605 resulted in a dose-dependent reduction in thermal hyperalgesia.[1][2] The highest dose tested (3 µ g/rat ) demonstrated efficacy comparable to that of clonidine, an established analgesic.[1][2]

The following table summarizes the in vivo efficacy of BMT-090605 and its comparators in rodent models of neuropathic pain. Due to the unavailability of specific paw withdrawal latency data for all compounds in the same model, a descriptive comparison is provided.

Compound	Animal Model	Administration Route	Dose Range	Observed Efficacy
BMT-090605	Rat CCI	Intrathecal	0.3 - 3 µ g/rat [1][2]	Dose-dependent reduction in thermal hyperalgesia; 3 µg dose comparable to 3 µg clonidine.[1][2]
LP-935509	Rat CCI & Mouse SNL	Oral	0.1 - 30 mg/kg[3]	Dose-dependent reversal of thermal hyperalgesia and mechanical allodynia.[3]
BMS-986176	Rat Diabetic Neuropathy	Oral	0.3 - 3 mg/kg	Increased latency to paw withdrawal in a model of diabetic neuropathic pain.

Table 2: In Vivo Efficacy of AAK1 Inhibitors in Neuropathic Pain Models. CCI: Chronic Constriction Injury; SNL: Spinal Nerve Ligation.

Experimental Protocols

In Vitro Kinase Inhibition Assay (Radiometric)

The inhibitory activity of compounds against AAK1, BIKE, and GAK was determined using a radiometric kinase assay. This method measures the incorporation of radiolabeled phosphate (B84403) from [γ-³³P]ATP into a substrate peptide.

Protocol:

• The respective kinase (e.g., human AAK1) is incubated in a buffer solution (e.g., 8 mM MOPS, pH 7.0, 0.2 mM EDTA) with the test compound at various concentrations.

• A substrate peptide (e.g., 250 µM KEEQSQITSQVTGQIGWR for AAK1) and 10 mM magnesium acetate (B1210297) are added to the mixture.

• The kinase reaction is initiated by the addition of [γ-³³P]ATP.

• The reaction is allowed to proceed for a defined period (e.g., 120 minutes) at room temperature.

• The reaction is terminated by the addition of phosphoric acid.

• An aliquot of the reaction mixture is spotted onto a filter, which is then washed to remove unincorporated [γ-³³P]ATP.

• The amount of radioactivity incorporated into the substrate on the filter is quantified using a scintillation counter.

• IC50 values are calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

In Vivo Chronic Constriction Injury (CCI) Model and Thermal Hyperalgesia Assessment

The CCI model is a widely used rodent model to induce neuropathic pain.

Surgical Procedure:

• Rats are anesthetized, and the common sciatic nerve is exposed at the mid-thigh level.

• Four loose ligatures are tied around the nerve at approximately 1 mm intervals.

• The muscle and skin are then sutured. This procedure leads to the development of thermal hyperalgesia and mechanical allodynia in the ipsilateral paw.

Thermal Hyperalgesia Assessment:

• At a designated time point post-surgery, animals are placed in a testing apparatus with a glass floor and allowed to acclimate.

• A radiant heat source is positioned under the plantar surface of the hind paw.

• The time taken for the animal to withdraw its paw (paw withdrawal latency) is recorded.

• A cut-off time is set to prevent tissue damage.

• Following baseline measurements, the test compound (e.g., BMT-090605) or vehicle is administered, and paw withdrawal latencies are reassessed at specified time points post-dosing to determine the compound's analgesic effect.

Visualizations

Caption: AAK1 signaling pathway in neuropathic pain and the mechanism of action of BMT-090605.

Caption: Experimental workflow for comparing the in vitro and in vivo efficacy of BMT-090605.

References

• 1. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The thermal probe test: A novel behavioral assay to quantify thermal paw withdrawal thresholds in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of (S)-1-((2',6-Bis(difluoromethyl)-[2,4'-bipyridin]-5-yl)oxy)-2,4-dimethylpentan-2-amine (BMS-986176/LX-9211): A Highly Selective, CNS Penetrable, and Orally Active Adaptor Protein-2 Associated Kinase 1 Inhibitor in Clinical Trials for the Treatment of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. eurofinsdiscovery.com [eurofinsdiscovery.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of BMT-090605: A Guide for Laboratory Professionals

Providing essential safety and logistical information is paramount for the responsible handling of novel research compounds. This document outlines the recommended procedures for the proper disposal of BMT-090605, a potent and selective AAK1 inhibitor. Adherence to these guidelines is critical to ensure personnel safety and environmental compliance.

For researchers, scientists, and drug development professionals, understanding the proper handling and disposal of chemical reagents is a fundamental aspect of laboratory safety. While BMT-090605 is a valuable tool in neuropathic pain research, its disposal requires careful consideration to mitigate potential hazards.[1][2][3]

Immediate Safety and Disposal Protocol

It is imperative to note that a specific Safety Data Sheet (SDS) for BMT-090605 is not publicly available. The following procedures are based on general best practices for the disposal of potent, small-molecule research compounds. Researchers must consult their institution's Environmental Health and Safety (EHS) department and the official SDS provided by the supplier for definitive guidance.

Step 1: Personal Protective Equipment (PPE)

Before handling BMT-090605, all personnel must wear appropriate PPE, including:

• Safety goggles or a face shield

• Chemical-resistant gloves (nitrile or neoprene)

• A lab coat

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial. For BMT-090605, the following segregation practices are recommended:

• Solid Waste: Unused or expired BMT-090605 powder should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing BMT-090605 should be collected in a separate, sealed, and labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's EHS guidelines.

• Contaminated Materials: All materials that have come into contact with BMT-090605, such as pipette tips, weighing paper, and contaminated gloves, should be disposed of in a designated solid hazardous waste container.

Step 3: Labeling

All waste containers must be clearly labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "BMT-090605"

• The primary hazards associated with the compound (based on the SDS or, in its absence, general knowledge of similar compounds, e.g., "Toxic," "Irritant").

• The date the waste was first added to the container.

Step 4: Storage

Store all BMT-090605 waste in a designated, secure, and well-ventilated satellite accumulation area until it can be collected by trained EHS personnel.

Step 5: Disposal

The final disposal of BMT-090605 waste must be conducted by a licensed hazardous waste disposal company in accordance with all local, state, and federal regulations. Never dispose of BMT-090605 down the drain or in the regular trash.

Key Characteristics of BMT-090605

BMT-090605 is a potent inhibitor of Adaptor-Associated Kinase 1 (AAK1), a key regulator of clathrin-mediated endocytosis.[4][5] Its inhibitory activity extends to other kinases as well.[2][3][6]

Target	IC50 Value
AAK1	0.6 nM[2][3][6]
BIKE	45 nM[2][3][6]
GAK	60 nM[2][3][6]

Mechanism of Action: AAK1 Inhibition

BMT-090605 exerts its effects by inhibiting the phosphorylation of the μ2 subunit of the adaptor protein 2 (AP2) complex. This action disrupts clathrin-mediated endocytosis, a critical cellular process for the internalization of various molecules, including receptors involved in pain signaling.[5]

Figure 1. BMT-090605 inhibits AAK1, preventing AP2 phosphorylation and subsequent endocytosis.

Experimental Workflow for Handling and Disposal

The following workflow outlines the key decision points and actions for the safe handling and disposal of BMT-090605 in a research setting.

Figure 2. Decision workflow for the proper handling and disposal of BMT-090605.

References

• 1. BMT-090605 hydrochloride - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are AAK1 inhibitors and how do they work? [synapse.patsnap.com]
• 6. file.medchemexpress.eu [file.medchemexpress.eu]

Essential Safety and Operational Guide for Handling BMT-090605

FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with BMT-090605, a potent and selective AAK1 inhibitor. Adherence to these guidelines is essential to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) and Safety

While BMT-090605 hydrochloride is not classified as a hazardous substance, standard laboratory safety protocols should be strictly followed.[1] The following personal protective equipment is recommended to minimize exposure and ensure safe handling.

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Must be worn at all times when handling the compound to protect against accidental splashes.
Hand Protection	Disposable Gloves	Chemically resistant nitrile or latex gloves are required. Change gloves immediately if contaminated.
Body Protection	Laboratory Coat	A standard lab coat should be worn to protect skin and clothing.
Respiratory Protection	Not Required	Not required under normal handling conditions with adequate ventilation.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the stability and efficacy of BMT-090605.

Handling Procedures:

• Ventilation: Work in a well-ventilated area to avoid the inhalation of any dust or aerosols.[1]

• Avoid Contact: Take measures to prevent direct contact with skin, eyes, and clothing.[1]

• Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1]

Storage Conditions:

The stability of BMT-090605 is dependent on the storage temperature and whether it is in powder form or in a solvent.

Form	Storage Temperature	Duration
Powder	-20°C	3 years
4°C	2 years
In Solvent	-80°C	6 months
-20°C	1 month

Data sourced from the MedChemExpress Safety Data Sheet.[1]

Disposal Plan

Dispose of unused BMT-090605 and any contaminated materials in accordance with local, state, and federal regulations for chemical waste.

• Waste Collection: Collect waste in a designated, labeled, and sealed container.

• Spill Management: In case of a spill, absorb the material with an inert, non-combustible absorbent material (e.g., sand, diatomite).[1] Decontaminate the surface by scrubbing with alcohol.[1]

Experimental Protocol: In Vivo Administration in a Neuropathic Pain Model

The following is a summary of an experimental protocol for administering BMT-090605 hydrochloride to a rat model of chronic constriction injury (CCI), a common model for neuropathic pain.

Objective: To assess the antinociceptive effects of BMT-090605.

Animal Model: Male Sprague-Dawley rats with induced CCI.

Materials:

• BMT-090605 hydrochloride

• Vehicle (e.g., saline, DMSO)

• Intrathecal injection apparatus

Procedure:

• Preparation of Dosing Solution: Prepare solutions of BMT-090605 hydrochloride in the chosen vehicle at concentrations of 0.3 µg, 1 µg, and 3 µg per rat.

• Administration: Administer the prepared solutions via intrathecal injection.

• Behavioral Testing: Assess thermal hyperalgesia at various time points post-administration to evaluate the dose-dependent effects of the compound.

Expected Outcome: BMT-090605 hydrochloride is expected to produce a dose-dependent reduction in thermal hyperalgesia in the CCI rat model.

AAK1 Signaling Pathway

Adaptor-associated kinase 1 (AAK1) is a key regulator of clathrin-mediated endocytosis (CME), a fundamental cellular process for internalizing molecules from the cell surface. AAK1's role extends to modulating several critical signaling pathways.

Caption: AAK1 phosphorylates the AP2 complex, a key step in clathrin-mediated endocytosis, which in turn can influence various signaling pathways.

References

• 1. Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis - PMC [pmc.ncbi.nlm.nih.gov]